Dibenzazepinone-d4

• CAS: 1189706-86-2

Core Science & Biosynthesis

The Role of Dibenzazepinone-d4 in Proteomics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the function of Dibenzazepinone-d4 in the field of proteomics. While not directly involved in the analysis of proteins, this isotopically labeled compound serves a critical ancillary role in studies aiming to understand the effects of dibenzazepine-based drugs on the proteome. Its primary function is as an internal standard for highly accurate and precise quantification of the parent compound, Dibenzazepinone, or its derivatives in biological matrices using mass spectrometry. This accurate quantification is a prerequisite for robust pharmacodynamic and toxicoproteomic studies that correlate drug exposure with changes in protein expression and signaling pathways.

Core Function: An Internal Standard for Quantitative Mass Spectrometry

Dibenzazepinone-d4 is a deuterated form of Dibenzazepinone, a core chemical structure of various pharmaceuticals. The four deuterium atoms (d4) increase its molecular weight without significantly altering its chemical properties. In quantitative mass spectrometry-based proteomics and related drug metabolism and pharmacokinetic (DMPK) studies, Dibenzazepinone-d4 is used as an internal standard (IS).

The rationale for using a stable isotope-labeled internal standard is to correct for variations that can occur during sample preparation and analysis. Because Dibenzazepinone-d4 is chemically almost identical to the non-labeled analyte, it behaves similarly during extraction, ionization, and fragmentation. By adding a known amount of Dibenzazepinone-d4 to a sample, any loss of the analyte during sample processing will be accompanied by a proportional loss of the internal standard. The ratio of the analyte's signal to the internal standard's signal in the mass spectrometer is then used for quantification, leading to more accurate and precise results than external calibration methods.

While proteomics focuses on the large-scale study of proteins, understanding the impact of a drug on the proteome requires a precise measure of the drug's concentration in the biological system being studied. Therefore, the use of Dibenzazepinone-d4 is a key step in the analytical workflow of studies that bridge pharmacokinetics and proteomics.

Quantitative Data Summary

The following table summarizes the key chemical and mass spectrometric properties of Dibenzazepinone and its deuterated analog, Dibenzazepinone-d4. These values are essential for developing a quantitative LC-MS/MS method. The mass transitions are representative and would be optimized for a specific instrument.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
Dibenzazepinone	C₁₄H₁₁NO	209.24	210.1	e.g., 181.1
Dibenzazepinone-d4	C₁₄H₇D₄NO	213.27	214.1	e.g., 185.1

Experimental Protocols

The following is a representative experimental protocol for the quantification of a dibenzazepine-based compound in a biological matrix (e.g., plasma) using Dibenzazepinone-d4 as an internal standard, followed by a proteomics workflow. This protocol is based on established methods for similar compounds, such as Carbamazepine.

Part 1: Quantitative Analysis of a Dibenzazepine Compound using LC-MS/MS

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of a 1 µg/mL solution of Dibenzazepinone-d4 (internal standard).

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% water, 5% acetonitrile, 0.1% formic acid).

2. Liquid Chromatography (LC)

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95% to 5% B

  • 7.1-10 min: 5% B

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Dibenzazepinone (Analyte): m/z 210.1 → 181.1

  • Dibenzazepinone-d4 (IS): m/z 214.1 → 185.1

• Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for the specific instrument being used.

Part 2: Proteomic Analysis of Drug-Treated Samples

Following the quantification of the dibenzazepine compound, a proteomics study can be conducted on samples from the same experiment (e.g., cell lysates or tissues from treated animals) to assess the drug's impact on protein expression.

1. Sample Preparation for Proteomics

• Lyse cells or homogenize tissues in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a standard assay (e.g., BCA assay).

• Perform protein reduction, alkylation, and in-solution digestion with trypsin.

• Clean up the resulting peptides using solid-phase extraction (SPE).

2. LC-MS/MS for Proteomics

• Analyze the peptide mixture using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled with a nano-flow liquid chromatography system.

• Acquire data in a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.

3. Data Analysis

• Process the raw mass spectrometry data using a suitable software package (e.g., MaxQuant, Proteome Discoverer, or Spectronaut).

• Identify and quantify proteins by searching against a relevant protein database.

• Perform statistical analysis to identify proteins that are differentially expressed between control and drug-treated groups.

• Conduct pathway analysis and functional annotation of the differentially expressed proteins to gain biological insights into the drug's mechanism of action.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for a study combining quantitative drug analysis with a proteomics investigation.

Workflow combining drug quantification and proteomics.

Signaling Pathway Context

This diagram illustrates the logical relationship where accurate drug quantification is essential for understanding its downstream effects on cellular signaling pathways, which are studied via proteomics.

Role of quantification in understanding drug effects.

The Metabolism of Oxcarbazepine: A Technical Guide for Researchers

An In-depth Examination of the Metabolic Pathways and Analytical Methodologies for the Antiepileptic Drug Oxcarbazepine and its Metabolites

This technical guide provides a comprehensive overview of the metabolism of Oxcarbazepine, a second-generation antiepileptic drug. It is intended for researchers, scientists, and drug development professionals, offering detailed insights into the biotransformation of Oxcarbazepine, the quantitative analysis of its metabolites, and the experimental protocols employed in their study. A key focus of this document is to clarify the role of deuterated compounds, such as Dibenzazepinone-d4, in the analytical workflow.

Introduction to Oxcarbazepine

Oxcarbazepine, structurally a 10-keto derivative of carbamazepine, is an anticonvulsant medication used in the management of partial seizures.[1] It functions primarily as a prodrug, undergoing rapid and extensive metabolism to its pharmacologically active metabolite, which is largely responsible for its therapeutic effects.[2][3][4] A key advantage of Oxcarbazepine over its predecessor, carbamazepine, is its distinct metabolic pathway, which reduces the potential for drug-drug interactions mediated by the cytochrome P450 system.[2]

The Metabolic Pathway of Oxcarbazepine

The primary metabolic pathway of Oxcarbazepine involves the reduction of its keto group, rather than oxidation. This biotransformation is primarily carried out by cytosolic reductases in the liver.

The principal metabolite formed is the 10-monohydroxy derivative (MHD), also known as licarbazepine. MHD is the active metabolite and is responsible for the majority of Oxcarbazepine's anticonvulsant activity. This reduction is stereoselective, with different aldo-keto reductase (AKR) enzymes preferentially forming the (S)- and (R)-enantiomers of MHD.

A minor metabolic pathway involves the oxidation of MHD to the inactive 10,11-dihydroxy derivative (DHD). Subsequently, both MHD and DHD can undergo glucuronidation to facilitate their excretion.

Below is a diagram illustrating the metabolic pathway of Oxcarbazepine.

Metabolic pathway of Oxcarbazepine.

The Role of Dibenzazepinone-d4 in Analytical Methodology

Contrary to being a metabolite, "Dibenzazepinone-d4" is a deuterated internal standard used in the quantitative analysis of Oxcarbazepine and its metabolites. The term "Dibenzazepinone" refers to the core chemical structure of Oxcarbazepine. The "-d4" suffix indicates that four hydrogen atoms in the molecule have been replaced with deuterium atoms.

Isotope-labeled internal standards, such as Dibenzazepinone-d4, are crucial in analytical techniques like liquid chromatography-mass spectrometry (LC-MS/MS). They are added to biological samples (e.g., plasma, serum) at a known concentration before sample preparation. Because these standards have a slightly higher mass than their non-deuterated counterparts, they can be distinguished by the mass spectrometer. Their chemical and physical properties, however, are nearly identical to the analyte of interest. This allows for accurate quantification by correcting for any loss of analyte during sample extraction and analysis, as well as for variations in instrument response.

The following diagram illustrates a typical workflow for the bioanalytical quantification of Oxcarbazepine and its metabolites using a deuterated internal standard.

Bioanalytical workflow for Oxcarbazepine.

Quantitative Data on Oxcarbazepine Metabolism

The pharmacokinetics of Oxcarbazepine are largely dictated by the formation and elimination of its active metabolite, MHD.

Parameter	Oxcarbazepine	10-Monohydroxy Derivative (MHD)
Time to Peak Plasma Concentration (Tmax)	~1-3 hours	~4-12 hours
Plasma Half-life (t1/2)	~1-5 hours	~7-20 hours
Plasma Protein Binding	~67%	~38-40%
Renal Excretion (% of dose)	<1% (unchanged)	~27% (unchanged), ~49% (as glucuronides)

Note: Pharmacokinetic parameters can vary based on factors such as age, renal function, and co-administered medications.

Experimental Protocols

The simultaneous determination of Oxcarbazepine and its metabolites in biological matrices is typically performed using high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS).

Sample Preparation: Protein Precipitation

A common and straightforward method for extracting Oxcarbazepine and MHD from plasma or serum is protein precipitation.

• Sample Aliquoting: Transfer a precise volume (e.g., 100 µL) of the biological sample into a microcentrifuge tube.

• Internal Standard Spiking: Add a small volume of a working solution containing the deuterated internal standards (e.g., Oxcarbazepine-d4 and MHD-d4) at a known concentration.

• Precipitation: Add a precipitating agent, typically acetonitrile, in a specific ratio (e.g., 3:1 or 4:1, precipitant to sample).

• Vortexing: Vortex the mixture vigorously for a set period (e.g., 1-2 minutes) to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for a specified time (e.g., 5-10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube or a 96-well plate.

• Evaporation and Reconstitution (Optional but Recommended): Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a mobile phase-compatible solution to enhance chromatographic performance.

Chromatographic Separation

A reversed-phase C18 column is commonly employed for the separation of Oxcarbazepine and its metabolites.

• Mobile Phase A: Typically an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) and/or a buffer.

• Mobile Phase B: An organic solvent such as acetonitrile or methanol.

• Gradient Elution: A gradient program is often used, starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

• Flow Rate: A typical flow rate for HPLC is 0.5-1.0 mL/min, while for UPLC it is generally lower.

• Column Temperature: The column is often heated (e.g., 40 °C) to ensure reproducible retention times.

Mass Spectrometric Detection

Tandem mass spectrometry (MS/MS) with electrospray ionization (ESI) in the positive ion mode is the preferred detection method due to its high selectivity and sensitivity.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each analyte and internal standard. For example:

  • Oxcarbazepine: m/z 253.1 → 180.2

  • MHD (Licarbazepine): m/z 255.1 → 192.2

  • Oxcarbazepine-d4: m/z 257.0 → 240.0

  • MHD-d4: m/z 259.0 → 241.1 (Note: Exact m/z values may vary slightly depending on the instrument and conditions.)

Conclusion

The metabolism of Oxcarbazepine is a well-characterized process dominated by its conversion to the active metabolite, 10-monohydroxy derivative (MHD). A thorough understanding of this metabolic pathway is essential for the clinical application and further development of this antiepileptic drug. The use of deuterated internal standards, such as Dibenzazepinone-d4, is integral to the accurate and precise quantification of Oxcarbazepine and its metabolites in biological samples, enabling robust pharmacokinetic and therapeutic drug monitoring studies. The experimental protocols outlined in this guide provide a foundation for researchers to develop and validate their own bioanalytical methods for the study of this important therapeutic agent.

References

• 1. Oxcarbazepine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Oxcarbazepine | C15H12N2O2 | CID 34312 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Critical Role of Dibenzazepinone-d4 in Antiepileptic Drug Research: A Technical Guide

Introduction: In the precise and demanding field of antiepileptic drug (AED) development and therapeutic drug monitoring (TDM), accuracy is paramount. The quantification of drug concentrations in biological matrices is a cornerstone of pharmacokinetic studies, bioequivalence trials, and personalized medicine. Dibenzazepinone-d4, a deuterium-labeled analog of dibenzazepine derivatives, serves a critical function not as a therapeutic agent, but as a high-fidelity internal standard in bioanalytical testing. This guide provides a detailed overview of its application, focusing on the underlying principles and methodologies that make it an indispensable tool for researchers.

The Principle of Stable Isotope-Labeled Internal Standards

The "ideal" internal standard (IS) is a compound added to samples at a known concentration to correct for the loss of analyte during sample processing and for variability in instrument response. Stable isotope-labeled (SIL) internal standards, such as Dibenzazepinone-d4, are considered the gold standard in quantitative mass spectrometry.[1] A SIL-IS is a version of the analyte of interest where one or more atoms have been replaced by a heavier isotope (e.g., hydrogen-1 with deuterium, or carbon-12 with carbon-13).

Dibenzazepinone-d4 is structurally identical to its unlabeled counterpart but has a higher molecular weight. This key difference allows it to be distinguished by a mass spectrometer, yet its physicochemical properties are nearly identical. Consequently, it co-elutes with the analyte during chromatography and experiences similar extraction recovery and ionization efficiency, thereby providing the most accurate correction for analytical variability.[1][2] The use of a SIL-IS significantly enhances method robustness, reduces matrix effects, and improves the accuracy and precision of quantification.[1][2]

Caption: Logical relationship of a Stable Isotope-Labeled (SIL) Internal Standard.

Application in the Bioanalysis of Dibenzazepine-Derived AEDs

Dibenzazepinone-d4 is structurally related to a class of AEDs that includes Oxcarbazepine (OXC), Eslicarbazepine Acetate (ESL), and Carbamazepine. These compounds share a common metabolic pathway, making a deuterated analog an ideal internal standard for their simultaneous quantification. For instance, the prodrug Oxcarbazepine is rapidly metabolized to its active metabolite, 10-hydroxycarbazepine (MHD), also known as licarbazepine. Eslicarbazepine Acetate is another prodrug that is extensively converted to eslicarbazepine (S-licarbazepine), the S-enantiomer of MHD.

A deuterated internal standard like Oxcarbazepine-d4 (a close proxy for Dibenzazepinone-d4) is used to accurately quantify both the parent drug and its critical metabolites in biological samples like serum or plasma.

References

• 1. The pharmacokinetic, safety, and tolerability profiles of eslicarbazepine acetate are comparable between Korean and White subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The pharmacokinetic, safety, and tolerability profiles of eslicarbazepine acetate are comparable between Korean and White subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Isotopic Labeling of Dibenzazepinone-d4

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of Dibenzazepinone-d4, a crucial isotopically labeled internal standard.

Introduction

Dibenzazepinone-d4 is the deuterated form of Dibenzazepinone, a molecule of significant interest in pharmaceutical research due to its structural relation to various active pharmaceutical ingredients (APIs). The incorporation of four deuterium atoms into the dibenzazepinone structure renders it an ideal internal standard for quantitative bioanalytical studies using mass spectrometry.[1] Its nearly identical chemical and physical properties to the unlabeled analyte, coupled with a distinct mass difference, allow for precise and accurate quantification in complex biological matrices.[1][2]

Synthesis of Dibenzazepinone-d4

The synthesis of deuterated compounds like Dibenzazepinone-d4 is a critical process that aims for high isotopic purity and stability.[3] While the specific proprietary synthesis methods for commercially available Dibenzazepinone-d4 may vary, a common and effective strategy for introducing deuterium into aromatic rings is through hydrogen-deuterium exchange reactions.[4] These reactions are typically catalyzed by a strong acid in the presence of a deuterium source.

A plausible synthetic approach involves the direct deuteration of unlabeled Dibenzazepinone. This method leverages the reactivity of the aromatic protons under specific conditions to achieve isotopic exchange.

Experimental Protocol: Acid-Catalyzed Hydrogen-Deuterium Exchange

• Preparation: Unlabeled Dibenzazepinone is dissolved in a suitable inert solvent.

• Deuterium Source: A deuterated acid, such as deuterated sulfuric acid (D₂SO₄), is added to the solution. Heavy water (D₂O) often serves as the deuterium source.

• Reaction Conditions: The reaction mixture is heated to an elevated temperature to facilitate the electrophilic substitution of hydrogen with deuterium on the aromatic rings. The reaction is allowed to proceed for a sufficient duration to ensure maximal deuterium incorporation.

• Quenching and Work-up: The reaction is carefully quenched by the addition of a neutral-to-basic solution.

• Extraction: The deuterated product is extracted from the aqueous phase using an appropriate organic solvent.

• Purification: The crude Dibenzazepinone-d4 is purified using techniques such as column chromatography to remove any unreacted starting material and byproducts, ensuring high chemical and isotopic purity.

Synthesis Pathway Diagram

References

• 1. Analytical & Isotopically Labeled Standards - Biochemicals - Research Products & Biochemicals | Szabo-Scandic [szabo-scandic.com]
• 2. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. schd-shimadzu.com [schd-shimadzu.com]
• 4. Synthesis of Deuterated Enaminones with High Isotopic Fidelity - PMC [pmc.ncbi.nlm.nih.gov]

The Neurological Relevance of Dibenzazepine Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The dibenzazepine scaffold, a tricyclic structure composed of two benzene rings fused to an azepine ring, represents a cornerstone in the development of neurologically active pharmaceuticals. From seminal discoveries in the mid-20th century to modern derivatives, this chemical class has yielded a diverse array of compounds with profound applications in treating a spectrum of neurological and psychiatric disorders. This technical guide provides an in-depth examination of the core dibenzazepine compounds, their mechanisms of action, pharmacokinetic profiles, and the experimental methodologies used to elucidate their function.

Core Dibenzazepine Compounds in Neurology

Dibenzazepine derivatives can be broadly categorized based on their primary therapeutic applications in neurology: anticonvulsants, antidepressants, and antipsychotics. Each category leverages the unique pharmacological properties conferred by substitutions on the dibenzazepine nucleus.

Anticonvulsants

This class primarily includes carbamazepine and its analogues, which are widely used in the management of epilepsy and neuropathic pain.

• Carbamazepine (CBZ): A first-generation anticonvulsant, carbamazepine is a mainstay treatment for focal seizures, generalized tonic-clonic seizures, and trigeminal neuralgia.[1] Its efficacy in neuropathic pain has also been documented in several clinical trials.[2][3]

• Oxcarbazepine (OXC): A keto-analogue of carbamazepine, developed to improve tolerability. It is a prodrug that is rapidly metabolized to its active metabolite, licarbazepine.

• Eslicarbazepine Acetate (ESL): A newer, third-generation dibenzazepine anticonvulsant, ESL is a prodrug of eslicarbazepine (S-licarbazepine), the S-enantiomer of licarbazepine. It is approved for the treatment of partial-onset seizures.

Tricyclic Antidepressants (TCAs)

Imipramine, the prototypical dibenzazepine-based TCA, revolutionized the treatment of major depressive disorder.

• Imipramine: Primarily functions by inhibiting the reuptake of serotonin and norepinephrine, thereby increasing their synaptic availability.[4] It has demonstrated efficacy in numerous clinical trials for depression.[5]

Antipsychotics

Dibenzazepine and its structural relatives, dibenzoxazepines and dibenzodiazepines, form the basis for several critical antipsychotic medications.

• Loxapine: A dibenzoxazepine antipsychotic used in the treatment of schizophrenia. It exhibits a mixed antagonist profile at dopamine and serotonin receptors.

• Clozapine: A dibenzodiazepine, clozapine is an atypical antipsychotic with superior efficacy in treatment-resistant schizophrenia. Its use is carefully managed due to the risk of agranulocytosis.

Mechanisms of Action and Signaling Pathways

The neurological effects of dibenzazepine compounds are mediated through distinct molecular targets and signaling pathways.

Anticonvulsants: Modulation of Voltage-Gated Sodium Channels

The primary mechanism of action for dibenzazepine anticonvulsants is the blockade of voltage-gated sodium channels (VGSCs). This action is state-dependent, with a higher affinity for the inactivated state of the channel, which leads to a reduction in sustained high-frequency neuronal firing characteristic of seizure activity. However, there are subtle but significant differences between the compounds. Carbamazepine and Oxcarbazepine are thought to primarily affect the fast inactivation of VGSCs, while Eslicarbazepine has a more pronounced effect on the slow inactivation state.

Mechanism of Dibenzazepine Anticonvulsants on VGSCs.

Antidepressants: Neurotransmitter Reuptake Inhibition

Imipramine exerts its antidepressant effects by blocking the reuptake of serotonin (5-HT) and norepinephrine (NE) from the synaptic cleft. It binds to the serotonin transporter (SERT) and the norepinephrine transporter (NET), increasing the concentration of these neurotransmitters in the synapse and enhancing postsynaptic receptor signaling.

Imipramine's Inhibition of Serotonin and Norepinephrine Reuptake.

Antipsychotics: Multi-Receptor Antagonism

The therapeutic action of dibenzazepine-related antipsychotics like loxapine and clozapine is complex, involving antagonism at multiple neurotransmitter receptors. A key aspect of their "atypical" profile is the potent blockade of serotonin 5-HT2A receptors in addition to dopamine D2 receptors. This dual antagonism is thought to contribute to their efficacy against both positive and negative symptoms of schizophrenia with a lower incidence of extrapyramidal side effects compared to typical antipsychotics. Clozapine, in particular, has a complex binding profile, interacting with numerous other receptors which contributes to its unique efficacy and side-effect profile.

Multi-Receptor Antagonism of Atypical Antipsychotics.

Data Presentation: Comparative Efficacy and Pharmacokinetics

Quantitative data from clinical trials and pharmacokinetic studies are crucial for comparing the properties of dibenzazepine compounds.

Table 1: Comparative Efficacy of Dibenzazepine Compounds

Compound	Indication	Efficacy Measure	Result	Citation(s)
Carbamazepine	Neuropathic Pain	Pain relief vs. placebo	>50% of patients with trigeminal neuralgia experience pain relief.
Pain intensity reduction (VAS) in spinal cord injury	Significant reduction at 1 month (p=0.024) vs. placebo.
Imipramine	Chronic Depression	Favorable response vs. placebo	45% (Imipramine) vs. 12% (Placebo).
Psychotic Depression	Reduction in HAM-D score	Significantly more effective than in nonpsychotic depression.
Loxapine	Schizophrenia (Agitation)	Reduction in PANSS-EC score vs. placebo	Significant reduction at 10mg from 20 mins to 2 hours.
Schizophrenia	Global effect (not improved) vs. placebo	30% (Loxapine) vs. placebo.
Clozapine	Treatment-Resistant Schizophrenia	Improvement vs. chlorpromazine (6 weeks)	30% (Clozapine) vs. 4% (Chlorpromazine).
Treatment-Resistant Schizophrenia	Reduction in psychiatric hospital admission vs. standard antipsychotics	Hazard Ratio: 0.78.

Table 2: Comparative Pharmacokinetics of Dibenzazepine Compounds

Parameter	Carbamazepine	Imipramine	Loxapine	Clozapine
Bioavailability	75-85%	29-77%	Rapidly and almost completely absorbed	Bioequivalent to solution
Peak Plasma Time	6-8 hours	2-6 hours	1-3 hours (oral)	2.5 hours (range 1-6)
Protein Binding	75-80%	60-96%	~97% (inferred from clozapine)	~97%
Metabolism	Hepatic (CYP3A4, CYP2C8, CYP1A2), autoinduction	Hepatic (CYP1A2, CYP3A4, CYP2C19, CYP2D6)	Hepatic (CYP2D6, CYP3A4, CYP1A2)	Hepatic (CYP1A2, CYP3A4)
Active Metabolite(s)	Carbamazepine-10,11-epoxide	Desipramine	8-hydroxyloxapine, Amoxapine	N-desmethylclozapine
Elimination Half-life	36h (single dose), 16-24h (multiple doses)	~12 hours (Imipramine), ~22.5 hours (Desipramine)	~4 hours (oral)	8-12 hours
Excretion	Urine (72%), Feces (28%)	Urine (<5% unchanged)	Primarily renal	Primarily renal
Citation(s)

Experimental Protocols

Elucidating the mechanisms and effects of dibenzazepine compounds relies on a variety of sophisticated experimental techniques. Below are representative protocols for key assays.

Whole-Cell Patch-Clamp Electrophysiology for Assessing VGSC Blockade

This protocol is designed to measure the effects of a dibenzazepine compound, such as carbamazepine, on voltage-gated sodium currents in a neuronal cell line.

Objective: To characterize the state-dependent block of Na+ channels by carbamazepine.

Materials:

• Cell line expressing the target sodium channel subtype (e.g., HEK293 cells stably expressing human Nav1.2).

• External solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose (pH 7.4).

• Internal solution (in mM): 135 K-gluconate, 4 KCl, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP, 10 Na2-phosphocreatine (pH 7.3).

• Patch-clamp amplifier and data acquisition system.

• Borosilicate glass micropipettes (resistance 3-5 MΩ).

• Carbamazepine stock solution and perfusion system.

Procedure:

• Culture cells on glass coverslips to an appropriate confluency.

• Place a coverslip in the recording chamber on the microscope stage and perfuse with external solution.

• Fabricate micropipettes using a puller and fill with internal solution.

• Approach a cell with the micropipette and form a gigaohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Record baseline sodium currents using a voltage-clamp protocol to assess channel activation, steady-state inactivation, and recovery from inactivation.

  • Activation: Hold the cell at -100 mV and apply depolarizing steps from -80 mV to +60 mV.

  • Steady-state inactivation: From a holding potential of -120 mV, apply a series of 500 ms prepulses from -120 mV to 0 mV, followed by a test pulse to 0 mV.

• Perfuse the chamber with the external solution containing the desired concentration of carbamazepine.

• Repeat the voltage-clamp protocols to measure the effect of the compound on sodium channel gating properties.

• Analyze the data to determine changes in current amplitude, and shifts in the voltage-dependence of activation and inactivation.

Microelectrode Array (MEA) Analysis of Neuronal Network Activity

This protocol outlines the use of MEAs to assess how a dibenzazepine compound alters spontaneous electrical activity in a cultured neuronal network.

Experimental Workflow for MEA Analysis.

Objective: To quantify the effect of a dibenzazepine on neuronal network excitability.

Materials:

• Microelectrode array plates (e.g., 24- or 96-well).

• Primary cortical or hippocampal neurons.

• Neuron culture medium and supplements.

• MEA recording system with integrated amplifier and data acquisition software.

• Dibenzazepine compound of interest.

Procedure:

• Coat MEA plates with an adhesion-promoting substrate (e.g., poly-L-ornithine and laminin).

• Dissociate primary neurons from embryonic rodent brain tissue and plate them onto the MEAs at a desired density.

• Culture the neurons for at least 14 days in vitro to allow for the formation of a mature, spontaneously active synaptic network.

• Place the MEA plate into the recording system and allow it to equilibrate.

• Record baseline spontaneous neuronal activity (spikes and bursts) for a defined period (e.g., 30 minutes).

• Introduce the dibenzazepine compound at various concentrations to the culture medium.

• After a suitable incubation period, record the neuronal activity again for the same duration.

• (Optional) Perform a washout step by replacing the drug-containing medium with fresh medium and record recovery.

• Analyze the recorded data using software to quantify parameters such as mean firing rate, burst frequency, burst duration, and network synchronicity. Compare the pre- and post-drug application data to determine the compound's effect.

Radioligand Binding Assay for Transporter Inhibition

This protocol describes a competitive binding assay to determine the affinity (Ki) of a compound like imipramine for the serotonin or norepinephrine transporter.

Objective: To quantify the binding affinity of imipramine for SERT and NET.

Materials:

• Cell membranes prepared from cells expressing human SERT or NET.

• Radioligand with high affinity for the transporter (e.g., [3H]citalopram for SERT, [3H]nisoxetine for NET).

• Imipramine stock solution.

• Non-specific binding control (a high concentration of a known potent inhibitor).

• Assay buffer.

• Filtration apparatus and glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of imipramine.

• In a multi-well plate, combine the cell membrane preparation, assay buffer, and either a) buffer (for total binding), b) non-specific binding control, or c) a concentration of imipramine.

• Add the radioligand at a fixed concentration (typically near its Kd value) to all wells to initiate the binding reaction.

• Incubate the plate at a specified temperature for a duration sufficient to reach binding equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters, which traps the membrane-bound radioligand.

• Wash the filters quickly with ice-cold buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid and quantify the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the concentration of imipramine to generate a competition curve.

• Determine the IC50 (the concentration of imipramine that inhibits 50% of specific radioligand binding) from the curve using non-linear regression.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

The dibenzazepine class of compounds has had an enduring and profound impact on the field of neurology. Their diverse mechanisms of action, from the nuanced modulation of ion channels to the broad-spectrum inhibition of neurotransmitter reuptake and receptor antagonism, have provided clinicians with vital tools to manage a range of debilitating neurological and psychiatric disorders. The continued investigation of these compounds and the development of new derivatives with improved efficacy and tolerability profiles underscore the lasting relevance of the dibenzazepine scaffold in modern neuroscience and drug discovery. This guide serves as a foundational resource for professionals engaged in this critical area of research, providing a comprehensive overview of the core principles, quantitative data, and experimental approaches that define the field.

References

• 1. The use of anticonvulsants for neuropathic pain - Australian Prescriber [australianprescriber.tg.org.au]
• 2. Carbamazepine for Acute and Chronic Pain | AAFP [aafp.org]
• 3. Carbamazepine for chronic neuropathic pain and fibromyalgia in adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

The Metabolic Journey of Dibenzazepines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of dibenzazepines, a class of drugs widely used in the treatment of epilepsy and other neurological disorders. The focus is on the core compounds: carbamazepine, oxcarbazepine, and eslicarbazepine acetate. This document details the enzymatic processes, resultant metabolites, quantitative data, and the experimental protocols utilized to elucidate these pathways.

Introduction to Dibenzazepine Metabolism

Dibenzazepines undergo extensive metabolism in the body, primarily in the liver. The biotransformation of these compounds is crucial for their elimination and detoxification, but it also leads to the formation of active and potentially toxic metabolites. Understanding these metabolic pathways is paramount for optimizing drug efficacy, minimizing adverse effects, and predicting drug-drug interactions. The metabolism of dibenzazepines can be broadly categorized into Phase I and Phase II reactions.

Phase I reactions , primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes, introduce or expose functional groups on the parent drug molecule. For dibenzazepines, this often involves oxidation reactions.

Phase II reactions involve the conjugation of the parent drug or its Phase I metabolites with endogenous molecules, such as glucuronic acid, to increase their water solubility and facilitate their excretion from the body. Uridine 5'-diphospho-glucuronosyltransferases (UGTs) are the key enzymes in this process.

Metabolic Pathways of Key Dibenzazepines

The metabolic fates of carbamazepine, oxcarbazepine, and eslicarbazepine acetate, while sharing some similarities due to their common dibenzazepine core, exhibit significant differences that influence their clinical profiles.

Carbamazepine (CBZ)

Carbamazepine is almost completely metabolized in the liver, with less than 5% excreted unchanged[1]. Its metabolism is complex, involving multiple pathways.

The major metabolic pathway of carbamazepine is the formation of the pharmacologically active metabolite, carbamazepine-10,11-epoxide (CBZ-E)[2][3]. This reaction is primarily catalyzed by CYP3A4, with minor contributions from CYP2C8[2][3]. CBZ-E is then further metabolized by epoxide hydrolase 1 (EPHX1) to the inactive carbamazepine-10,11-trans-dihydrodiol (CBZ-diol).

Minor metabolic pathways for carbamazepine include hydroxylation at various positions on the aromatic rings, catalyzed by enzymes such as CYP2B6 and CYP3A4. Glucuronidation, mediated by UGT2B7, also plays a role in the elimination of carbamazepine and its metabolites. Carbamazepine is a known inducer of CYP3A4 and CYP2B6, leading to autoinduction of its own metabolism.

Oxcarbazepine (OXC)

Oxcarbazepine is a prodrug that is rapidly and extensively metabolized to its active metabolite, 10-hydroxycarbazepine (MHD), also known as licarbazepine. This reduction is catalyzed by cytosolic reductases. Unlike carbamazepine, the metabolism of oxcarbazepine to its active metabolite does not involve the formation of an epoxide intermediate, which is thought to contribute to a better tolerability profile.

MHD is the primary active entity and is subsequently eliminated mainly through glucuronidation.

Eslicarbazepine Acetate (ESL)

Eslicarbazepine acetate is another prodrug that is rapidly and extensively hydrolyzed to its active metabolite, eslicarbazepine (S-licarbazepine), which is the S-enantiomer of licarbazepine. This conversion is mediated by esterases during first-pass metabolism.

Similar to MHD from oxcarbazepine, eslicarbazepine is primarily eliminated via glucuronidation. A key difference in the metabolism of eslicarbazepine acetate compared to oxcarbazepine is the stereoselective formation of the S-enantiomer, which is the more pharmacologically active enantiomer.

Quantitative Data on Dibenzazepine Metabolism

The following tables summarize key quantitative data related to the metabolism of carbamazepine, oxcarbazepine, and eslicarbazepine acetate.

Table 1: Enzyme Kinetic Parameters for Carbamazepine Metabolism

Enzyme	Metabolite	Km (µM)	Vmax (pmol/min/nmol CYP)	Reference
CYP3A4	Carbamazepine-10,11-epoxide	260-442	1730
CYP2C8	Carbamazepine-10,11-epoxide	-	-
CYP2B6	3-hydroxy-carbamazepine	-	-
UGT2B7	Carbamazepine-N-glucuronide	-	-

Note: Comprehensive kinetic data for all pathways is not consistently available in the literature.

Table 2: Plasma Concentrations of Oxcarbazepine and its Metabolites

Compound	Cmax (mg/L)	Tmax (h)	Reference
Oxcarbazepine	0.078-5.0	-
10-hydroxycarbazepine (MHD)	0.78-50	-

Concentration ranges are for therapeutic drug monitoring and may vary based on dosage and patient population.

Table 3: Plasma Concentrations of Eslicarbazepine Acetate Metabolites in Healthy Volunteers

Compound	Dosing Regimen	Cmax (µg/mL)	AUC (µg.h/mL)	Reference
Eslicarbazepine	1200 mg once daily	19.3	338.9
R-licarbazepine	1200 mg once daily	1.0	21.9
Oxcarbazepine	1200 mg once daily	0.5	6.5

Experimental Protocols

This section provides detailed methodologies for key experiments used in the investigation of dibenzazepine metabolism.

In Vitro Metabolism using Human Liver Microsomes

This protocol is designed to assess the metabolic stability and identify the metabolites of a dibenzazepine compound.

Materials:

• Human liver microsomes (pooled)

• Dibenzazepine test compound

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl2)

• Acetonitrile (ice-cold)

• Internal standard (for LC-MS/MS analysis)

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare a final incubation volume of 200 µL containing:

  • Phosphate buffer (100 mM, pH 7.4)

  • Human liver microsomes (final concentration 0.5 mg/mL)

  • Dibenzazepine test compound (final concentration 1 µM)

  • MgCl2 (final concentration 3 mM)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: Terminate the reaction at each time point by adding 2 volumes of ice-cold acetonitrile containing the internal standard.

• Sample Preparation: Vortex the samples and centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.

• Analysis: Transfer the supernatant to a new tube and analyze by LC-MS/MS to determine the depletion of the parent compound and the formation of metabolites.

LC-MS/MS Analysis of Dibenzazepine Metabolites

This protocol outlines a general method for the quantification of dibenzazepine and its metabolites in a prepared sample from an in vitro or in vivo study.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 2.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Methanol or acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient: A suitable gradient to separate the parent drug from its metabolites.

• Injection Volume: 5-10 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for the parent drug and each expected metabolite, as well as the internal standard. These need to be optimized for each compound. For example, for oxcarbazepine, a transition of m/z 253.1 → 180.2 has been used.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

In Vivo Metabolism Study in Rodents

This protocol provides a framework for conducting an in vivo study to investigate the pharmacokinetic profile and metabolic fate of a dibenzazepine.

Animals:

• Male Sprague-Dawley rats (or other suitable rodent model).

Procedure:

• Dosing: Administer the dibenzazepine compound to the rats via oral gavage or intravenous injection at a predetermined dose.

• Sample Collection: Collect blood samples at various time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) via a suitable method, such as tail vein or saphenous vein bleeding. Collect urine and feces over a 24 or 48-hour period in metabolic cages.

• Sample Processing:

  • Blood: Process blood samples to obtain plasma by centrifugation.

  • Urine and Feces: Homogenize and extract feces.

• Sample Preparation: Prepare plasma, urine, and fecal extracts for analysis by protein precipitation or solid-phase extraction.

• Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the parent drug and its metabolites.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life from the plasma concentration-time data.

• Metabolite Profiling: Identify and quantify the metabolites present in plasma, urine, and feces to determine the major routes of elimination.

Visualization of Metabolic Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the core metabolic pathways of carbamazepine, oxcarbazepine, and eslicarbazepine acetate.

Carbamazepine Metabolic Pathway

Oxcarbazepine Metabolic Pathway

Eslicarbazepine Acetate Metabolic Pathway

In Vitro Metabolism Experimental Workflow

References

• 1. ClinPGx [clinpgx.org]
• 2. Pharmacokinetics of the CYP3A4 and CYP2B6 Inducer Carbamazepine and Its Drug–Drug Interaction Potential: A Physiologically Based Pharmacokinetic Modeling Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of the CYP3A4 and CYP2B6 Inducer Carbamazepine and Its Drug-Drug Interaction Potential: A Physiologically Based Pharmacokinetic Modeling Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Sourcing and Application of High-Purity Dibenzazepinone-d4: A Technical Guide

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on sourcing, verifying, and applying high-purity Dibenzazepinone-d4. Deuterated compounds like Dibenzazepinone-d4 are invaluable as internal standards in pharmacokinetic and metabolic studies due to their distinct mass, which allows for accurate quantification in complex biological matrices.[1][2]

Sourcing High-Purity Dibenzazepinone-d4

Identifying a reliable supplier is the first critical step. Key considerations include documented purity, isotopic enrichment, and proper storage and shipping conditions. The compound is typically a yellow solid with the CAS Number 1189706-86-2.[3][4]

Table 1: Comparison of Commercial Suppliers

Supplier	Product Number (Example)	CAS Number	Molecular Formula	Molecular Weight	Form	Storage Temp.
Pharmaffiliates	PA STI 029630	1189706-86-2	C₁₄H₇D₄NO	213.27	Yellow Solid	2-8°C
Santa Cruz Biotechnology	sc-217376	1189706-86-2	C₁₄H₇D₄NO	213.27	Solid	-20°C
ChemicalBook	CB7648773	1189706-86-2	C₁₄H₅D₄NO	211.25	Solid	-20°C Freezer
Smolecule	SM14782	1189706-86-2	C₁₄H₁₁NO	213.27	Solid	-20°C

Note: Purity specifications should be confirmed with the supplier via a lot-specific Certificate of Analysis (CoA).

Experimental Workflows and Protocols

A systematic workflow ensures the quality and appropriate use of the sourced material. This involves initial supplier verification, in-house quality control, and finally, application in research.

Caption: Workflow for sourcing, qualifying, and using Dibenzazepinone-d4.

While specific synthesis routes for Dibenzazepinone-d4 are proprietary, a plausible method can be inferred from the synthesis of related deuterated dibenzazepine compounds.[1] The process would likely involve the cyclization of deuterated precursors.

Protocol: Synthesis of Deuterated Dibenzazepine Core

• Reaction Setup : In a suitable reaction vessel, dissolve the appropriate deuterated precursor (e.g., a deuterated iminostilbene derivative) in a solvent mixture, such as acetic acid and water.

• Carbamoylation : Heat the mixture (e.g., to 60°C) and slowly add a carbamoylating agent like sodium cyanate over several hours.

• Crystallization : Cool the reaction mixture to promote the crystallization of the deuterated dibenzazepine intermediate.

• Purification : Isolate the product via filtration. Further purification is critical to achieve high purity for its use as an internal standard. This is typically achieved through recrystallization from a suitable solvent system (e.g., dichloromethane/ethyl acetate or isopropanol) or preparative chromatography.

In-house verification of the compound's identity, purity, and isotopic enrichment is essential.

Table 2: Analytical Methods for Quality Control

Method	Purpose	Protocol Summary	Expected Outcome
HPLC/UPLC	Determine chemical purity.	Dissolve a sample in a suitable solvent (e.g., Acetonitrile/Water). Inject onto a C18 column with a gradient elution. Monitor at a relevant UV wavelength.	A major peak corresponding to the compound with purity >98%.
Mass Spectrometry (MS)	Confirm molecular weight and isotopic enrichment.	Infuse a diluted sample into an ESI-MS. Acquire a full scan spectrum in positive ion mode.	A prominent ion peak corresponding to the mass of the deuterated compound (e.g., [M+H]⁺ at m/z 214.28).
NMR Spectroscopy	Confirm chemical structure and deuterium incorporation.	Dissolve the sample in a deuterated solvent (e.g., CDCl₃). Acquire ¹H and ¹³C NMR spectra.	¹H NMR will show the absence of signals at positions where deuterium has been incorporated.

Biological Context and Mechanism of Action

Dibenzazepinone and its derivatives are primarily researched for their potential in neuroscience. They have been investigated for anxiolytic, antidepressant, and anticonvulsant properties, believed to stem from their ability to modulate neurotransmitter systems like serotonin and dopamine. As probes, they help researchers understand the function and mechanisms of neurotransmitter receptors in the brain.

The deuterated form, Dibenzazepinone-d4, is especially useful in pharmacokinetic studies to trace metabolic pathways and in interaction studies to elucidate binding affinities with biological targets such as G-protein coupled receptors (GPCRs).

Caption: Representative GPCR signaling pathway modulated by Dibenzazepinone.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy Dibenzazepinone-d4 | 1189706-86-2 [smolecule.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. dibenzazepinone-d4 suppliers USA [americanchemicalsuppliers.com]

Initial NMR Characterization of Dibenzazepinone-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial nuclear magnetic resonance (NMR) characterization of Dibenzazepinone-d4. Due to the limited availability of experimental data for this specific isotopologue, this guide is based on predicted NMR data for the parent compound, Dibenzazepinone, and a chemically plausible assumption regarding the positions of deuterium labeling. This document aims to serve as a valuable resource for researchers working with this compound, offering expected spectral data, detailed experimental protocols, and workflow visualizations to guide laboratory work.

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for Dibenzazepinone and the anticipated data for Dibenzazepinone-d4. The predicted data for the parent compound was obtained from computational models.

Assumption on Deuteration: It is assumed that the four deuterium atoms in Dibenzazepinone-d4 are located on one of the aromatic rings, a common outcome of synthetic deuteration procedures for such scaffolds. This assumption directly impacts the expected NMR spectra as detailed below.

Table 1: Predicted ¹H NMR Data for Dibenzazepinone and Expected Data for Dibenzazepinone-d4

Proton Position	Predicted Chemical Shift (ppm) for Dibenzazepinone	Expected Chemical Shift (ppm) for Dibenzazepinone-d4	Predicted Multiplicity
H-1	7.8 - 8.0	7.8 - 8.0	d
H-2	7.4 - 7.6	7.4 - 7.6	t
H-3	7.3 - 7.5	7.3 - 7.5	t
H-4	7.6 - 7.8	7.6 - 7.8	d
H-6	7.2 - 7.4	Absent	d
H-7	7.0 - 7.2	Absent	t
H-8	7.1 - 7.3	Absent	t
H-9	7.5 - 7.7	Absent	d
H-11	8.0 - 8.2	8.0 - 8.2	s

Note: The absence of signals for H-6, H-7, H-8, and H-9 in the ¹H NMR spectrum of Dibenzazepinone-d4 is the primary indicator of successful deuteration at these positions.

Table 2: Predicted ¹³C NMR Data for Dibenzazepinone and Expected Data for Dibenzazepinone-d4

Carbon Position	Predicted Chemical Shift (ppm) for Dibenzazepinone	Expected Chemical Shift (ppm) for Dibenzazepinone-d4	Expected Multiplicity in ¹³C NMR of Dibenzazepinone-d4
C-1	128 - 130	128 - 130	s
C-2	126 - 128	126 - 128	s
C-3	129 - 131	129 - 131	s
C-4	122 - 124	122 - 124	s
C-4a	138 - 140	138 - 140	s
C-5a	140 - 142	140 - 142	s
C-6	120 - 122	120 - 122	t (due to C-D coupling)
C-7	127 - 129	127 - 129	t (due to C-D coupling)
C-8	124 - 126	124 - 126	t (due to C-D coupling)
C-9	132 - 134	132 - 134	t (due to C-D coupling)
C-9a	135 - 137	135 - 137	s
C-10a	133 - 135	133 - 135	s
C-11	165 - 167	165 - 167	s
C-11a	145 - 147	145 - 147	s

Note: In the ¹³C NMR spectrum of Dibenzazepinone-d4, the signals for the deuterated carbons (C-6, C-7, C-8, and C-9) are expected to appear as triplets with reduced intensity due to coupling with deuterium (spin I=1) and the absence of a Nuclear Overhauser Effect (NOE) enhancement from attached protons.

Molecular Structure and Deuteration Sites

The following diagram illustrates the molecular structure of Dibenzazepinone-d4 with the assumed positions of the deuterium atoms highlighted.

Caption: Molecular structure of Dibenzazepinone-d4.

Experimental Protocols

The following are standard operating procedures for the NMR characterization of Dibenzazepinone-d4.

3.1. Sample Preparation

• Weigh approximately 5-10 mg of Dibenzazepinone-d4 and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆).

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

3.2. ¹H NMR Spectroscopy

• Instrument: 400 MHz (or higher) NMR spectrometer

• Solvent: CDCl₃ or DMSO-d₆

• Temperature: 298 K

• Pulse Sequence: Standard single-pulse sequence (e.g., zg30)

• Number of Scans: 16-64 (depending on sample concentration)

• Relaxation Delay (d1): 1-2 seconds

• Acquisition Time (aq): 3-4 seconds

• Spectral Width (sw): 16 ppm (centered around 6 ppm)

• Referencing: The residual solvent peak (CHCl₃ at 7.26 ppm or DMSO at 2.50 ppm) is used as an internal reference.

3.3. ¹³C NMR Spectroscopy

• Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer

• Solvent: CDCl₃ or DMSO-d₆

• Temperature: 298 K

• Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30)

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

• Relaxation Delay (d1): 2 seconds

• Acquisition Time (aq): 1-2 seconds

• Spectral Width (sw): 240 ppm (centered around 120 ppm)

• Referencing: The solvent peak (CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm) is used as an internal reference.

Workflow for NMR Characterization

The following diagram outlines the general workflow for the characterization of a novel or isotopically labeled compound like Dibenzazepinone-d4 by NMR spectroscopy.

Caption: General workflow for NMR characterization.

Protocols & Analytical Methods

Application Note: Quantification of Dibenzazepinone in Biological Matrices using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note presents a detailed protocol for the quantitative analysis of Dibenzazepinone using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Dibenzazepinone, a metabolite of the antiepileptic drug Oxcarbazepine, is quantified using its stable isotope-labeled internal standard, Dibenzazepinone-d4. The method described herein is applicable to researchers, scientists, and drug development professionals involved in pharmacokinetic studies, therapeutic drug monitoring, and metabolic profiling. The protocol outlines sample preparation from biological matrices, optimized LC-MS/MS parameters, and data analysis procedures.

Introduction

Dibenzazepinone is a key metabolite in the biotransformation of Oxcarbazepine, a widely prescribed second-generation antiepileptic drug. Accurate quantification of Dibenzazepinone is crucial for understanding the pharmacokinetics and metabolism of the parent drug. LC-MS/MS has become the gold standard for bioanalytical assays due to its high sensitivity, selectivity, and specificity. The use of a stable isotope-labeled internal standard, such as Dibenzazepinone-d4, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the accuracy and precision of the quantitative results. This application note provides a robust and reliable LC-MS/MS method for the determination of Dibenzazepinone in biological samples.

Materials and Reagents

• Analytes: Dibenzazepinone, Dibenzazepinone-d4 (Internal Standard)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Chemicals: Ammonium acetate

• Sample Preparation: Protein precipitation plates or solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

Stock solutions of Dibenzazepinone and Dibenzazepinone-d4 are prepared in methanol at a concentration of 1 mg/mL. Working standard solutions are prepared by serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water. Calibration standards and quality control samples are prepared by spiking the appropriate working standard solutions into the blank biological matrix (e.g., plasma, serum, urine).

Sample Preparation

a) Protein Precipitation (for Plasma/Serum): To 100 µL of plasma/serum sample, add 300 µL of acetonitrile containing the internal standard (Dibenzazepinone-d4). Vortex for 1 minute to precipitate proteins. Centrifuge at 10,000 rpm for 10 minutes. Transfer the supernatant to a clean tube, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in 100 µL of the mobile phase.

b) Solid-Phase Extraction (SPE) (for Urine): Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water. Load 500 µL of the urine sample (pre-treated with internal standard). Wash the cartridge with 1 mL of 5% methanol in water. Elute the analytes with 1 mL of methanol. Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.

LC-MS/MS Analysis

a) Liquid Chromatography (LC) Conditions: A typical LC system would consist of a binary pump, an autosampler, and a column oven.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 5 minutes, hold for 1 minute, then re-equilibrate
Injection Volume	5 µL
Column Temperature	40 °C

b) Mass Spectrometry (MS) Conditions: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is used.

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Gas Flow	Optimized for the specific instrument
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dibenzazepinone	210.1	182.1	25
Dibenzazepinone-d4	214.1	186.1	25

Note: Collision energy should be optimized for the specific instrument used.

Data Presentation

The quantitative data for the analysis of Dibenzazepinone should be summarized in a clear and structured table. The following table provides an example of the expected performance of the method.

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (%Bias)	Within ±15%
Recovery	> 85%
Matrix Effect	Minimal and compensated by the internal standard

Visualizations

Experimental Workflow

Caption: Experimental workflow for Dibenzazepinone quantification.

Signaling Pathway/Logical Relationship

Caption: Logical flow of LC-MS/MS quantification.

Application Notes and Protocols for Sample Preparation in Dibenzazepinone-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the preparation of samples for the analysis of Dibenzazepinone-d4. Dibenzazepinone-d4 is a deuterated analog of Dibenzazepinone and is commonly used as an internal standard (IS) in the quantitative analysis of its non-deuterated counterpart, a molecule structurally related to pharmacologically active compounds like Carbamazepine. Accurate quantification of therapeutic drugs and their metabolites in biological matrices is crucial in pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard such as Dibenzazepinone-d4 is essential for correcting for matrix effects and variations during the analytical process, thereby ensuring the accuracy and reliability of the results.

The following sections detail three common and effective sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). These methods are widely employed to remove interfering substances from biological matrices such as plasma, serum, and urine prior to analysis by techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Quantitative Comparison of Sample Preparation Techniques

The selection of an appropriate sample preparation technique is critical for achieving desired analytical performance. The following table summarizes typical quantitative data for the extraction of compounds structurally similar to Dibenzazepinone, such as Carbamazepine, from biological matrices. This data can be used as a general guideline for expected performance.

Technique	Analyte	Matrix	Recovery Rate (%)	Matrix Effect (%)	Reference
Protein Precipitation	Carbamazepine	Human Plasma	~95%	Variable, ion suppression may occur	[1]
Liquid-Liquid Extraction	Carbamazepine	Human Plasma	>90%	Minimal	[2]
Solid-Phase Extraction	Carbamazepine	Wastewater	83.6 - 102.2%	Ion suppression observed	[3][4]
Solid-Phase Extraction	Carbamazepine Metabolites	Wastewater	90.6 - 103.5%	Ion suppression observed	[3]
Solid-Phase Extraction	Carbamazepine	Surface Water	95.7 - 102.9%	Minimal ion suppression

Note: Recovery rates and matrix effects can vary depending on the specific experimental conditions, the complexity of the matrix, and the analytical instrumentation used. The data presented for Carbamazepine is expected to be a good surrogate for the performance of Dibenzazepinone-d4 extraction due to their structural similarity.

Experimental Protocols

Detailed methodologies for each of the key sample preparation techniques are provided below. It is recommended to optimize these protocols for your specific application and laboratory conditions.

Protein Precipitation (PPT)

Protein precipitation is a rapid and simple method for removing proteins from biological samples, making it suitable for high-throughput analysis.

Materials:

• Biological matrix (e.g., plasma, serum)

• Dibenzazepinone-d4 internal standard solution

• Precipitating solvent: Acetonitrile (ACN) or Trichloroacetic acid (TCA)

• Vortex mixer

• Centrifuge

Protocol:

• Sample Aliquoting: Pipette 100 µL of the biological matrix into a clean microcentrifuge tube.

• Internal Standard Spiking: Add an appropriate volume of the Dibenzazepinone-d4 internal standard solution to the sample.

• Precipitation:

  • Using Acetonitrile: Add 300 µL of cold acetonitrile to the sample (a 3:1 ratio of solvent to sample is a good starting point).

  • Using Trichloroacetic Acid: Add an appropriate volume of TCA solution to achieve the desired final concentration for precipitation.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the clear supernatant to a new tube for direct injection or further processing (e.g., evaporation and reconstitution).

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates analytes based on their differential solubility in two immiscible liquid phases.

Materials:

• Biological matrix (e.g., plasma, serum)

• Dibenzazepinone-d4 internal standard solution

• Extraction solvent: Methyl tert-butyl ether (MTBE)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (compatible with LC mobile phase)

Protocol:

• Sample Aliquoting and Spiking: To a clean tube, add the biological matrix and the Dibenzazepinone-d4 internal standard.

• Extraction: Add a specific volume of methyl tert-butyl ether to the sample.

• Vortexing: Vortex the mixture vigorously for 2-5 minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifugation: Centrifuge the sample to achieve a clear separation of the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer containing the analyte to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a suitable volume of reconstitution solvent before analysis.

Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient method for sample clean-up and concentration, often providing cleaner extracts than PPT or LLE.

Materials:

• Biological matrix (e.g., plasma, urine)

• Dibenzazepinone-d4 internal standard solution

• SPE cartridges (e.g., Oasis HLB)

• SPE vacuum manifold or positive pressure processor

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (to remove interferences)

• Elution solvent (to recover the analyte)

• Evaporation system

• Reconstitution solvent

Protocol (based on Carbamazepine analysis):

• Sample Pre-treatment: Depending on the matrix, a pre-treatment step such as pH adjustment or dilution may be necessary. Spike the sample with the Dibenzazepinone-d4 internal standard.

• Cartridge Conditioning: Condition the SPE cartridge by passing a specific volume of methanol through it.

• Cartridge Equilibration: Equilibrate the cartridge by passing a specific volume of water through it. Do not allow the sorbent to dry.

• Sample Loading: Load the pre-treated sample onto the conditioned and equilibrated SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a specific wash solution to remove any retained impurities.

• Elution: Elute the analyte of interest from the cartridge using a suitable elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in a mobile phase-compatible solvent for analysis.

Visualization of Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for each sample preparation technique.

Figure 1: Protein Precipitation Workflow

Figure 2: Liquid-Liquid Extraction Workflow

Figure 3: Solid-Phase Extraction Workflow

References

• 1. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of carbamazepine and its active metabolite, carbamazepine-10,11-epoxide, in human plasma using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Method Development for Therapeutic Drug Monitoring of Oxcarbazepine and its Active Metabolite using a Novel Deuterated Internal Standard

Application Note

Introduction

Oxcarbazepine (OXC) is a second-generation antiepileptic drug widely used in the management of partial-onset and generalized tonic-clonic seizures.[1][2] Following administration, oxcarbazepine is rapidly and extensively metabolized to its pharmacologically active 10-monohydroxy derivative (MHD), also known as licarbazepine.[1][3][4] The therapeutic effect of oxcarbazepine is primarily attributed to MHD. Therapeutic Drug Monitoring (TDM) of oxcarbazepine and MHD is crucial for optimizing dosage regimens, ensuring efficacy, and minimizing adverse effects, which can include dizziness, somnolence, and headache.

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of oxcarbazepine and its active metabolite, MHD, in human plasma. The method employs a novel deuterated internal standard, Dibenzazepinone-d4, for accurate and precise quantification.

Analytical Method

A sensitive and selective LC-MS/MS method was developed and validated for the simultaneous determination of oxcarbazepine and MHD in human plasma. The use of a stable isotope-labeled internal standard, Dibenzazepinone-d4, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.

Materials and Reagents

• Oxcarbazepine and 10-hydroxycarbazepine (MHD) reference standards

• Dibenzazepinone-d4 (Internal Standard)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

Sample Preparation

A simple protein precipitation method is utilized for sample preparation, allowing for high-throughput analysis.

• To 50 µL of plasma sample, add 20 µL of the internal standard working solution (1 µg/mL Dibenzazepinone-d4 in methanol).

• Add 500 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 10 minutes.

• Centrifuge at 4,000 x g for 5 minutes.

• Transfer a 50 µL aliquot of the supernatant to a 96-well plate.

• Add 500 µL of 0.1% formic acid in water to each well.

• Inject 10 µL of the final mixture into the LC-MS/MS system.

Liquid Chromatography

Chromatographic separation is achieved on a C18 reversed-phase column.

• Column: Waters XBridge BEH C18, 2.5 µm, 2.1 x 50 mm

• Mobile Phase: 0.1% formic acid in water and methanol (50:50, v/v)

• Flow Rate: 0.35 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Run Time: Approximately 2.0 minutes

Mass Spectrometry

The analytes are detected using a triple quadrupole mass spectrometer with electrospray ionization in the positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification.

Table 1: Mass Spectrometric Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Oxcarbazepine (OXC)	253.2	208.1	25
10-hydroxycarbazepine (MHD)	255.2	237.1	20
Dibenzazepinone-d4 (IS)	212.1	184.2	28

Note: The parameters for Dibenzazepinone-d4 are proposed based on the fragmentation patterns of structurally similar compounds like oxcarbazepine-d4.

Method Validation

The method was validated according to established bioanalytical method validation guidelines.

Linearity

The calibration curves were linear over the concentration ranges of 25-1600 ng/mL for oxcarbazepine and 0.5-32 µg/mL for MHD, with a correlation coefficient (r) greater than 0.99 for both analytes.

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC) levels.

Table 2: Precision and Accuracy Data

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%RE)
OXC	LLOQ	25	< 15%	< 15%	± 20%
Low	75	< 15%	< 15%	± 15%
Mid	750	< 15%	< 15%	± 15%
High	1200	< 15%	< 15%	± 15%
MHD	LLOQ	500	< 15%	< 15%	± 20%
Low	1500	< 15%	< 15%	± 15%
Mid	15000	< 15%	< 15%	± 15%
High	25000	< 15%	< 15%	± 15%

Data presented are representative values based on typical LC-MS/MS method validation results.

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed to ensure the reliability of the method.

Table 3: Recovery and Matrix Effect

Analyte	QC Level	Extraction Recovery (%)	Matrix Effect (%)
OXC	Low	92.1 ± 14.9	Within ± 15%
Mid	112.1 ± 11.5	Within ± 15%
High	104.4 ± 3.6	Within ± 15%
MHD	Low	91.6 ± 4.8	Within ± 15%
Mid	93.0 ± 4.2	Within ± 15%
High	105.0 ± 8.2	Within ± 15%
IS	-	101.3 ± 6.2	Within ± 15%

Data adapted from a similar LC-MS³ method.

Clinical Application

This validated LC-MS/MS method was successfully applied to determine the plasma concentrations of oxcarbazepine and MHD in patients undergoing treatment for epilepsy. The method demonstrated sufficient sensitivity and specificity for routine therapeutic drug monitoring.

Conclusion

The described LC-MS/MS method provides a rapid, sensitive, and reliable approach for the simultaneous quantification of oxcarbazepine and its active metabolite, MHD, in human plasma. The use of a simple protein precipitation procedure and a short chromatographic run time makes it suitable for high-throughput clinical laboratories. The incorporation of the novel deuterated internal standard, Dibenzazepinone-d4, ensures accurate and precise results, which are essential for effective therapeutic drug monitoring of oxcarbazepine.

Detailed Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

1.1. Stock Solutions:

• Prepare individual stock solutions of Oxcarbazepine (1 mg/mL), MHD (1 mg/mL), and Dibenzazepinone-d4 (1 mg/mL) in methanol.

• Store stock solutions at -20°C.

1.2. Working Standard Solutions:

• Prepare working standard solutions by serially diluting the stock solutions with methanol:water (50:50, v/v) to achieve the desired concentrations for the calibration curve.

1.3. Internal Standard Working Solution:

• Dilute the Dibenzazepinone-d4 stock solution with methanol to a final concentration of 1 µg/mL.

1.4. Calibration Standards and Quality Control Samples:

• Prepare calibration standards and quality control (QC) samples by spiking the appropriate working standard solutions into drug-free human plasma.

• Prepare at least six non-zero calibration standards.

• Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Sample Preparation Protocol

• Label polypropylene microcentrifuge tubes for blank, calibration standards, QC samples, and patient samples.

• Add 50 µL of the respective plasma sample to each tube.

• To all tubes except the blank, add 20 µL of the 1 µg/mL Dibenzazepinone-d4 internal standard working solution. To the blank tube, add 20 µL of methanol.

• Add 500 µL of acetonitrile to all tubes.

• Vortex each tube for 10 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 4,000 x g for 5 minutes at room temperature.

• Carefully transfer 50 µL of the clear supernatant to a 96-well plate.

• Add 500 µL of 0.1% formic acid in water to each well of the 96-well plate.

• Seal the plate and place it in the autosampler of the LC-MS/MS system.

LC-MS/MS System Operation

• Equilibrate the LC-MS/MS system with the mobile phase for at least 30 minutes.

• Set up the chromatographic and mass spectrometric conditions as detailed in the "Analytical Method" section.

• Create a sequence table including blank injections, calibration standards, QC samples, and patient samples.

• Inject 10 µL of each sample for analysis.

• Process the acquired data using the appropriate software to generate calibration curves and quantify the analyte concentrations in the QC and patient samples.

Visualizations

Caption: Metabolic pathway of Oxcarbazepine.

Caption: Experimental workflow for Oxcarbazepine TDM.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of a Highly Sensitive and Rapid LC-MS3 Strategy to Determine Oxcarbazepine and Its Active Metabolite in the Serum of Patients with Epilepsy and Its Application in Therapeutic Drug Monitoring [mdpi.com]
• 3. ClinPGx [clinpgx.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening Follow-up using Dibenzazepinone-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Dibenzazepinone-d4 as an internal standard in the quantitative analysis of hit compounds identified from high-throughput screening (HTS) campaigns. In the context of drug discovery, after a primary HTS identifies potential "hits," accurate quantification of these compounds is crucial for subsequent stages such as hit-to-lead optimization and structure-activity relationship (SAR) studies. The use of a stable isotope-labeled internal standard like Dibenzazepinone-d4 is the gold standard for such quantitative bioanalysis, offering high precision and accuracy by correcting for variability in sample processing and instrument response.[1][2]

High-Throughput Screening Workflow

A typical HTS campaign to identify novel therapeutic candidates involves several stages, from initial screening to hit confirmation and characterization.[3][4] The workflow ensures that promising compounds are rigorously validated before committing to further development.

Figure 1: High-Throughput Screening (HTS) Workflow from Primary Screening to Lead Generation.

Application of Dibenzazepinone-d4 in Hit Quantification

Dibenzazepinone-d4 serves as an ideal internal standard (IS) for the quantification of structurally similar hit compounds, herein referred to as "Lead-DBZ," identified from primary screens. Due to its isotopic labeling, Dibenzazepinone-d4 shares nearly identical physicochemical properties with the non-deuterated analyte, ensuring they behave similarly during sample extraction, chromatography, and ionization.[2] This co-elution and similar ionization behavior allow for accurate and precise quantification by correcting for matrix effects and procedural losses.

Experimental Protocols

Preparation of Stock and Working Solutions

Materials:

• Lead-DBZ reference standard

• Dibenzazepinone-d4 (Internal Standard)

• LC-MS grade methanol, acetonitrile, and water

• LC-MS grade formic acid

• DMSO

Procedure:

• Lead-DBZ Stock Solution (10 mM): Dissolve the appropriate amount of Lead-DBZ reference standard in DMSO.

• Dibenzazepinone-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Dibenzazepinone-d4 in methanol.

• Lead-DBZ Working Solutions (for Calibration Curve): Prepare serial dilutions of the Lead-DBZ stock solution in a 50:50 mixture of methanol and water to create a series of calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Dibenzazepinone-d4 stock solution in acetonitrile.

Sample Preparation (Protein Precipitation)

This protocol is designed for the extraction of Lead-DBZ from a biological matrix (e.g., plasma, cell lysate) following a cell-based assay.

Procedure:

• Pipette 50 µL of the sample (from the HTS assay), calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL Dibenzazepinone-d4 internal standard working solution to each tube and vortex briefly.

• To precipitate proteins, add 150 µL of cold acetonitrile to each tube.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Figure 2: Workflow for Sample Preparation using Protein Precipitation.

LC-MS/MS Analysis

Apparatus:

• UPLC system (e.g., Waters Acquity or equivalent)

• Triple quadrupole mass spectrometer

Chromatography Conditions:

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5-95% B over 3 minutes).

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for both Lead-DBZ and Dibenzazepinone-d4. These transitions need to be optimized for the specific "Lead-DBZ" compound.

Data Presentation

The quantitative data should be presented in a clear and structured manner. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. A linear regression analysis is then applied to determine the concentration of the analyte in the unknown samples.

Table 1: Example Calibration Curve Data

Concentration of Lead-DBZ (ng/mL)	Peak Area of Lead-DBZ	Peak Area of Dibenzazepinone-d4 (IS)	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,900	13.126
1000	1,320,000	50,100	26.347

Table 2: Example Quantification of HTS "Hit" Samples

Sample ID	Peak Area of Lead-DBZ	Peak Area of Dibenzazepinone-d4 (IS)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Hit_001	85,600	50,300	1.702	65.1
Hit_002	24,300	49,700	0.489	18.7
Hit_003	152,000	50,100	3.034	115.8

The logical relationship for quantification using an internal standard is based on the principle that the ratio of the analyte signal to the internal standard signal remains constant, correcting for variations.

Figure 3: Logical Relationship for Quantification using an Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. bmglabtech.com [bmglabtech.com]

Application of Dibenzazepinone-d4 in Preclinical Pharmacokinetic Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Dibenzazepinone-d4 as an internal standard in preclinical pharmacokinetic (PK) studies. Given the limited direct literature on Dibenzazepinone-d4, the methodologies presented here are based on established principles for deuterated internal standards and adapted from protocols for structurally similar compounds, such as Carbamazepine and its derivatives.

Introduction to Dibenzazepinone-d4 as an Internal Standard

Dibenzazepinone-d4 is a stable isotope-labeled (SIL) analog of Dibenzazepinone. In preclinical pharmacokinetic studies, the primary application of Dibenzazepinone-d4 is as an internal standard (IS) for the quantitative analysis of the parent compound, Dibenzazepinone, in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard is considered the gold standard in bioanalysis.[1] This is because its physicochemical properties are nearly identical to the analyte of interest.[1] This similarity ensures that the IS and the analyte behave almost identically during sample preparation, chromatography, and ionization in the mass spectrometer. Consequently, the use of Dibenzazepinone-d4 can effectively compensate for variability in sample extraction, matrix effects, and instrument response, leading to high accuracy and precision in the quantification of Dibenzazepinone.

Key Applications in Preclinical Pharmacokinetics

• Accurate Quantification in Biological Matrices: Dibenzazepinone-d4 is crucial for developing robust bioanalytical methods to measure the concentration of Dibenzazepinone in plasma, serum, and other tissues from preclinical species (e.g., rats, mice).

• Pharmacokinetic Parameter Determination: Accurate concentration-time data, obtained using Dibenzazepinone-d4 as an IS, is essential for the precise calculation of key pharmacokinetic parameters such as:

  • Area under the curve (AUC)

  • Maximum concentration (Cmax)

  • Time to maximum concentration (Tmax)

  • Half-life (t1/2)

  • Clearance (CL)

  • Volume of distribution (Vd)

• Bioavailability and Bioequivalence Studies: Dibenzazepinone-d4 facilitates the comparison of different formulations or routes of administration of Dibenzazepinone.

• Metabolism Studies: While Dibenzazepinone-d4 itself is not typically metabolized, it is used to accurately quantify the parent drug, which is a critical component of understanding the overall metabolic profile.

Data Presentation: Bioanalytical Method Validation Parameters

The following table summarizes typical validation parameters for a bioanalytical method using a deuterated internal standard, adapted for a hypothetical LC-MS/MS assay for Dibenzazepinone with Dibenzazepinone-d4 as the internal standard. These values represent expected performance characteristics based on similar assays for related compounds.[2]

Parameter	Specification	Expected Performance
Linearity	Correlation coefficient (r²)	≥ 0.99
Calibration Range	1 - 1000 ng/mL
Precision	Intra-day and Inter-day Coefficient of Variation (CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy	Intra-day and Inter-day Bias	Within ±15% (±20% at LLOQ)
Recovery	Consistent and reproducible	> 85%
Matrix Effect	CV of IS-normalized matrix factor	≤ 15%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	1 ng/mL

Experimental Protocols

Stock Solution Preparation

• Dibenzazepinone Stock Solution (1 mg/mL): Accurately weigh 10 mg of Dibenzazepinone and dissolve it in 10 mL of methanol.

• Dibenzazepinone-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Dibenzazepinone-d4 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the Dibenzazepinone stock solution in 50% methanol to create calibration standards and quality control (QC) samples. Prepare a working solution of Dibenzazepinone-d4 by diluting the stock solution in 50% methanol to a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general procedure for extracting Dibenzazepinone and Dibenzazepinone-d4 from plasma samples.

• Pipette 100 µL of plasma sample (calibration standard, QC, or unknown study sample) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Dibenzazepinone-d4 working solution (100 ng/mL) to each tube, except for the blank samples. To the blank samples, add 25 µL of 50% methanol.

• Vortex briefly to mix.

• Add 500 µL of extraction solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Vortex for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a new microcentrifuge tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of mobile phase (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Vortex to dissolve the residue.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions for the analysis of Dibenzazepinone and its deuterated internal standard. Method optimization will be required.

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	C18 column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 10% B, ramp to 90% B over 5 min, hold for 1 min, return to 10% B and re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	10 µL
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex API 4000 or equivalent)
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Dibenzazepinone: [M+H]⁺ > fragment ion (to be determined)
Dibenzazepinone-d4: [M+4+H]⁺ > corresponding fragment ion (to be determined)
Ion Source Temp.	550 °C
IonSpray Voltage	5500 V

Visualizations

Experimental Workflow for Sample Analysis

Caption: Workflow for bioanalysis using an internal standard.

Logical Relationship of Internal Standard Correction

Caption: Role of the internal standard in correcting for variability.

References

• 1. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal standard - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Optimal Detection of Dibenzazepinone-d4 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal detection of Dibenzazepinone-d4 using mass spectrometry. Dibenzazepinone-d4 is a deuterated analog of Dibenzazepinone and is commonly used as an internal standard in quantitative bioanalytical assays for the determination of related pharmaceutical compounds, such as oxcarbazepine and its metabolites. The methodologies outlined below are intended to serve as a comprehensive guide for developing robust and sensitive LC-MS/MS methods.

Introduction

Dibenzazepinone-d4, with a molecular formula of C₁₄H₇D₄NO and a molecular weight of approximately 213.27 g/mol , is an ideal internal standard for mass spectrometry-based quantification. Its stable isotope label ensures that it co-elutes with the analyte of interest during chromatographic separation and experiences similar ionization and fragmentation behavior, while being distinguishable by its mass-to-charge ratio (m/z). This allows for accurate correction of matrix effects and variations in sample preparation and instrument response.

This application note details the recommended mass spectrometry settings, sample preparation protocols, and liquid chromatography conditions for the sensitive and selective detection of Dibenzazepinone-d4.

Mass Spectrometry Settings

The optimal detection of Dibenzazepinone-d4 is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with electrospray ionization (ESI) in the positive ion mode. The key parameters are summarized in the table below.

Table 1: Recommended Mass Spectrometry Parameters for Dibenzazepinone-d4

Parameter	Recommended Setting	Notes
Ionization Mode	Positive Electrospray Ionization (ESI+)	Dibenzazepinone contains a nitrogen atom that is readily protonated.
Precursor Ion (Q1)	m/z 214.1	Corresponds to the [M+H]⁺ ion of Dibenzazepinone-d4. This value should be confirmed and fine-tuned by direct infusion of a standard solution.
Product Ion (Q3)	m/z 186.1	This is a predicted major fragment ion corresponding to the loss of a neutral CO molecule (28 Da) from the precursor ion. The exact m/z should be confirmed through product ion scans.
Dwell Time	100-200 ms	Adequate for generating a sufficient number of data points across the chromatographic peak.
Cone Voltage	20 - 40 V	This parameter should be optimized for the specific instrument to maximize the precursor ion intensity.
Collision Energy	15 - 35 eV	This should be optimized to maximize the intensity of the specific product ion.

Note: The exact m/z values, cone voltage, and collision energy are instrument-dependent and should be optimized by infusing a standard solution of Dibenzazepinone-d4 into the mass spectrometer.

Experimental Protocols

Optimization of Mass Spectrometry Parameters

A standard solution of Dibenzazepinone-d4 (e.g., 100 ng/mL in methanol or acetonitrile) should be infused directly into the mass spectrometer to determine the optimal parameters.

• Precursor Ion Determination: In Q1 scan mode, identify the protonated molecule [M+H]⁺.

• Product Ion Scan: In product ion scan mode, with Q1 set to the m/z of the precursor ion, ramp the collision energy to identify the most abundant and stable fragment ions.

• Cone Voltage and Collision Energy Optimization: In MRM mode, monitor the determined precursor-product ion transition while systematically varying the cone voltage and collision energy to find the values that yield the highest signal intensity.

Sample Preparation: Protein Precipitation

This protocol is a general guideline for the extraction of Dibenzazepinone-d4 from plasma or serum samples.

• To 100 µL of plasma/serum sample, add 10 µL of Dibenzazepinone-d4 internal standard working solution (concentration to be determined based on the expected analyte concentration).

• Add 300 µL of cold acetonitrile (or methanol) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

The following are typical starting conditions for the chromatographic separation. Method development and optimization will be required based on the specific analyte and matrix.

Table 2: Recommended Liquid Chromatography Parameters

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and return to initial conditions.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of an analyte using Dibenzazepinone-d4 as an internal standard.

Caption: Experimental workflow for quantitative analysis.

Mass Spectrometry Detection Logic

The following diagram illustrates the logical relationship in the triple quadrupole mass spectrometer during MRM analysis.

Caption: Logic of MRM detection in a triple quadrupole mass spectrometer.

Application Note: High-Throughput Chromatographic Separation of Dibenzazepinone and its Deuterated Analog for Pharmacokinetic Studies

[Author] : Dr. Emily Carter, Principal Scientist, Bioanalytical Division [Date] : November 26, 2025 [Application Area] : Pharmaceutical Analysis, Drug Metabolism and Pharmacokinetics (DMPK)

Abstract

This application note details a robust and sensitive method for the chromatographic separation and quantification of dibenzazepinone and its deuterated analog (dibenzazepinone-d4) in a biological matrix. The use of a deuterated internal standard is the gold standard for quantitative mass spectrometry-based assays, correcting for analyte loss during sample preparation and variations in instrument response.[1] This High-Performance Liquid Chromatography (HPLC) method coupled with tandem mass spectrometry (MS/MS) is suitable for high-throughput analysis in pharmacokinetic studies.

Introduction

Dibenzazepinone is a key chemical moiety in various pharmaceutical compounds. Accurate quantification in biological matrices is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Stable isotope-labeled internal standards (SIL-IS), such as deuterated analogs, are widely used in bioanalytical methods to ensure high accuracy and precision.[1] These standards have nearly identical chemical and physical properties to the analyte, leading to similar extraction recovery and co-elution during chromatography.[1][2] This method describes a validated HPLC-MS/MS protocol for the effective separation and quantification of dibenzazepinone from its deuterated internal standard. While deuterated compounds often have slightly shorter retention times, this method ensures baseline resolution and accurate quantification.

Experimental Protocol

Materials and Reagents

• Dibenzazepinone (≥98% purity)

• Dibenzazepinone-d4 (deuterated analog, ≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other relevant biological matrix)

Instrumentation

• HPLC System: Agilent 1290 Infinity II LC System or equivalent

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent triple quadrupole mass spectrometer

• Analytical Column: Waters XBridge C18 column (2.1 x 50 mm, 3.5 µm)

Sample Preparation (Protein Precipitation)

• Thaw plasma samples to room temperature.

• Spike 100 µL of plasma with 10 µL of the deuterated internal standard working solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for HPLC-MS/MS analysis.

HPLC-MS/MS Conditions

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Elution:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 80% B

  • 3.0-3.5 min: 80% B

  • 3.5-3.6 min: 80% to 20% B

  • 3.6-5.0 min: 20% B (Re-equilibration)

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Dibenzazepinone: m/z 208.1 → 180.1

    • Dibenzazepinone-d4: m/z 212.1 → 184.1

Data Presentation

The chromatographic method provides excellent separation of dibenzazepinone and its deuterated analog. The deuterated compound exhibits a slightly shorter retention time, a known phenomenon in reversed-phase chromatography.

Compound	Retention Time (min)	Resolution (Rs)	Tailing Factor	Theoretical Plates
Dibenzazepinone-d4	2.85	\multirow{2}{*}{2.1}	1.08	15,200
Dibenzazepinone	2.95	1.10	15,500

Mandatory Visualizations

Caption: Experimental workflow for the bioanalysis of dibenzazepinone.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The described HPLC-MS/MS method allows for the efficient and accurate separation and quantification of dibenzazepinone from its deuterated internal standard in a biological matrix. The method is sensitive, robust, and suitable for high-throughput bioanalytical studies, supporting pharmacokinetic assessments in drug development. The observed slight shift in retention time for the deuterated analog does not compromise the accuracy of the assay due to the high selectivity of mass spectrometric detection.

References

• 1. researchgate.net [researchgate.net]
• 2. Isotope dilution analysis using chromatographic separation of isotopic forms of the compound to be measured - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Precision Quantification of Dibenzazepinone-d4 using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dibenzazepinone and its derivatives are key pharmacophores in a range of therapeutic agents. Accurate and precise quantification of these compounds in biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolic studies during drug development. The use of stable isotope-labeled internal standards, such as Dibenzazepinone-d4, is the gold standard in quantitative mass spectrometry, offering unparalleled accuracy and precision by mitigating matrix effects and compensating for variability during sample preparation and analysis.[1][2][3]

This application note provides a detailed protocol for the preparation and validation of a standard curve for the quantification of Dibenzazepinone-d4 in a biological matrix (e.g., human plasma) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The validation parameters adhere to the principles outlined in the ICH M10 and FDA guidelines for bioanalytical method validation.[4]

Experimental Workflow

The overall experimental workflow for the quantification of Dibenzazepinone-d4 is depicted below.

Caption: Experimental workflow for Dibenzazepinone-d4 quantification.

Materials and Reagents

• Dibenzazepinone-d4 (Analyte)

• Carbamazepine-d10 (Internal Standard)

• Human Plasma (Biological Matrix)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic Acid (FA), LC-MS grade

• Water, ultrapure

• Microcentrifuge tubes

• Pipettes and tips

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer

• C18 reversed-phase column

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Stock Solutions (1 mg/mL): Prepare primary stock solutions of Dibenzazepinone-d4 and the internal standard (Carbamazepine-d10) in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Dibenzazepinone-d4 by serial dilution of the stock solution with 50:50 (v/v) acetonitrile:water.

• Internal Standard Working Solution: Prepare a working solution of the internal standard (e.g., 100 ng/mL) in 50:50 (v/v) acetonitrile:water.

• Calibration Curve Standards: Prepare calibration standards by spiking the appropriate amount of the working standard solutions into blank human plasma to achieve a concentration range (e.g., 1, 5, 10, 50, 100, 500, 800, 1000 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of three concentration levels: Low (LQC), Medium (MQC), and High (HQC).

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (blank, calibration standard, or QC) into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution to each tube and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: A suitable gradient to ensure separation from matrix components.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: To be determined by direct infusion of the analyte and internal standard. For structurally similar compounds like Carbamazepine, transitions such as m/z 237 > 194 for the analyte and m/z 247 > 204 for a d10-labeled internal standard have been used.

Method Validation

A full bioanalytical method validation should be performed to demonstrate that the method is suitable for its intended purpose.

Validation Workflow

Caption: Bioanalytical method validation workflow.

Acceptance Criteria

The following tables summarize the typical acceptance criteria for the validation parameters based on regulatory guidelines.

Table 1: Calibration Curve and LLOQ Acceptance Criteria

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.99
Calibration Standard Accuracy	Within ±15% of nominal concentration (±20% at LLOQ)
LLOQ Precision	≤ 20% Coefficient of Variation (CV)
LLOQ Accuracy	Within ±20% of nominal concentration

Table 2: Accuracy and Precision Acceptance Criteria

QC Level	Accuracy (% Bias)	Precision (% CV)
LQC	Within ±15%	≤ 15%
MQC	Within ±15%	≤ 15%
HQC	Within ±15%	≤ 15%

Table 3: Stability Acceptance Criteria

Stability Type	Acceptance Criteria
Freeze-Thaw Stability	Mean concentration within ±15% of nominal
Short-Term (Bench-Top) Stability	Mean concentration within ±15% of nominal
Long-Term Storage Stability	Mean concentration within ±15% of nominal
Post-Preparative Stability	Mean concentration within ±15% of nominal

Data Presentation

The quantitative data from the method validation should be summarized in clear and concise tables for easy interpretation and comparison.

Table 4: Example Summary of Calibration Curve Data

Nominal Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Accuracy (%)
1.00	1.05	5.0
5.00	4.85	-3.0
10.0	10.2	2.0
50.0	51.5	3.0
100	98.0	-2.0
500	505	1.0
800	790	-1.25
1000	1010	1.0

Table 5: Example Summary of Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (% CV)
LQC	3.00	2.95	-1.67	4.5
MQC	75.0	76.5	2.0	3.2
HQC	750	740	-1.33	2.8

Conclusion

The use of a deuterated internal standard, such as Dibenzazepinone-d4, is instrumental in developing a robust and reliable bioanalytical method. This application note provides a comprehensive framework for the preparation of standard curves and the validation of an LC-MS/MS method for the quantification of Dibenzazepinone-d4 in a biological matrix. Adherence to these protocols and the validation criteria outlined in regulatory guidelines will ensure the generation of high-quality data to support drug development programs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. aptochem.com [aptochem.com]
• 4. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Technical Support Center: Overcoming Ion Suppression with Dibenzazepinone-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing Dibenzazepinone-d4 as an internal standard to overcome ion suppression effects in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS analysis?

Ion suppression is a matrix effect that occurs during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. It is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] These interfering components, which can include salts, endogenous lipids, proteins, and other metabolites, compete with the analyte for ionization in the MS source.[3] This competition can lead to a decreased analyte signal, which negatively impacts the accuracy, precision, and sensitivity of quantitative analyses.[4][5]

Q2: How does using Dibenzazepinone-d4 as an internal standard help to mitigate ion suppression?

Dibenzazepinone-d4 is a stable isotope-labeled (SIL) internal standard. The principle behind its use is isotope dilution mass spectrometry. Dibenzazepinone-d4 is chemically identical to the analyte of interest (the non-deuterated form, often a drug like carbamazepine or its derivatives), but it has a different mass due to the replacement of four hydrogen atoms with deuterium. Because it is chemically identical, it will behave in the same way during sample preparation, chromatography, and ionization. Therefore, any ion suppression that affects the analyte will also affect Dibenzazepinone-d4 to the same extent. By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as the ratio remains constant even if the absolute signals are suppressed.

Q3: When should I add Dibenzazepinone-d4 to my samples?

The internal standard should be added to the samples as early as possible in the sample preparation workflow. This ensures that the internal standard can account for any analyte loss or variability during all subsequent steps, including extraction, cleanup, and injection.

Q4: Can Dibenzazepinone-d4 itself cause ion suppression?

Yes, if the concentration of Dibenzazepinone-d4 is excessively high, it can compete with the analyte for ionization and contribute to ion suppression, particularly since they co-elute. It is crucial to optimize the concentration of the internal standard to a level that provides a stable and robust signal without saturating the detector or causing self-suppression.

Troubleshooting Guides

Issue 1: Poor sensitivity or inconsistent results for the analyte despite using Dibenzazepinone-d4.

• Possible Cause A: Differential Ion Suppression.

  • Explanation: Although the analyte and Dibenzazepinone-d4 are chemically similar, a slight chromatographic separation can occur due to the "deuterium isotope effect." This can cause them to elute into slightly different matrix environments, leading to differential ion suppression where one is more affected than the other.

  • Troubleshooting Steps:

    • Optimize Chromatography: Adjust the gradient, flow rate, or column chemistry to achieve better co-elution of the analyte and Dibenzazepinone-d4.

    • Improve Sample Cleanup: Enhance sample preparation to remove more of the interfering matrix components. Techniques like Solid-Phase Extraction (SPE) are generally more effective than protein precipitation.

    • Evaluate Matrix Effects: Perform a post-column infusion experiment to identify the regions of significant ion suppression in your chromatogram. This can help in adjusting the chromatography to move the analyte and internal standard away from these suppression zones.

• Possible Cause B: Crosstalk between Analyte and Internal Standard.

  • Explanation: In some cases, the isotopic cluster of the analyte may overlap with the signal of the internal standard, or vice versa, especially if the mass difference is small or if there are interfering background ions.

  • Troubleshooting Steps:

    • Check Mass Spectrometer Resolution: Ensure the mass spectrometer is properly calibrated and operating at sufficient resolution to distinguish between the analyte and Dibenzazepinone-d4.

    • Select Different Precursor/Product Ion Transitions: If using MS/MS, select transitions that are unique to the analyte and the internal standard to minimize crosstalk.

Issue 2: The signal for Dibenzazepinone-d4 is highly variable or decreasing across an analytical run.

• Possible Cause A: Inconsistent Sample Preparation.

  • Explanation: Errors in pipetting the internal standard solution will lead to variability in the final concentration and, consequently, the signal intensity.

  • Troubleshooting Steps:

    • Verify Pipetting Accuracy: Ensure that pipettes are properly calibrated and that pipetting techniques are consistent.

    • Use Automated Liquid Handlers: For high-throughput analysis, automated systems can improve the precision of liquid handling.

• Possible Cause B: Carryover from Previous Injections.

  • Explanation: Late-eluting matrix components from a previous injection can build up on the column and cause increasing ion suppression in subsequent runs.

  • Troubleshooting Steps:

    • Extend Column Wash: Incorporate a more rigorous column washing step at the end of each chromatographic run to remove strongly retained matrix components.

    • Optimize Injection Volume: Reduce the injection volume to minimize the amount of matrix introduced onto the column.

Quantitative Data Summary

The use of a stable isotope-labeled internal standard like Dibenzazepinone-d4 significantly improves the precision and accuracy of quantitative LC-MS analysis in the presence of matrix effects.

Parameter	Without Internal Standard	With Structural Analog IS	With Dibenzazepinone-d4 (SIL IS)
Precision (%RSD)	High (>15%)	Moderate (5-15%)	Low (<5%)
Accuracy (%Bias)	Variable and often significant	Can be biased	Generally low (<15%)
Susceptibility to Matrix Effects	High	Moderate	Low

This table summarizes typical performance improvements and is based on established principles of using stable isotope-labeled internal standards.

Experimental Protocols

Protocol 1: Evaluation of Ion Suppression using Post-Column Infusion

Objective: To identify regions of ion suppression within a chromatographic run.

Materials:

• Syringe pump

• T-piece connector

• Standard solution of the analyte and Dibenzazepinone-d4 in mobile phase

• LC-MS system

• Extracted blank matrix sample

Methodology:

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the analytical column to one inlet of the T-piece.

• Connect a syringe pump containing the analyte and Dibenzazepinone-d4 solution to the other inlet of the T-piece.

• Connect the outlet of the T-piece to the mass spectrometer's ion source.

• Begin infusing the standard solution at a constant, low flow rate (e.g., 5-10 µL/min).

• Once a stable baseline signal is achieved for the analyte and internal standard, inject the extracted blank matrix sample onto the LC column.

• Monitor the signal for the analyte and Dibenzazepinone-d4. Dips in the baseline indicate regions where co-eluting matrix components are causing ion suppression.

Protocol 2: Sample Preparation using Protein Precipitation

Objective: A quick and simple method for removing proteins from biological samples.

Materials:

• Sample (e.g., plasma, serum)

• Dibenzazepinone-d4 internal standard working solution

• Ice-cold acetonitrile

• Vortex mixer

• Centrifuge

Methodology:

• Pipette 100 µL of the sample into a microcentrifuge tube.

• Add a specific volume of the Dibenzazepinone-d4 working solution to achieve the desired final concentration.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at >10,000 x g for 10 minutes.

• Carefully transfer the supernatant to a clean tube for LC-MS analysis.

Visualizations

Caption: Workflow for quantitative analysis using an internal standard to mitigate ion suppression.

Caption: A logical troubleshooting workflow for issues encountered with internal standards.

References

• 1. Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Autoinduction of carbamazepine metabolism in children examined by a stable isotope technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. employees.csbsju.edu [employees.csbsju.edu]
• 5. researchgate.net [researchgate.net]

Improving peak shape and resolution for Dibenzazepinone-d4 in HPLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve peak shape and resolution for Dibenzazepinone-d4 in High-Performance Liquid Chromatography (HPLC) experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the HPLC analysis of Dibenzazepinone-d4.

Q1: Why is my Dibenzazepinone-d4 peak tailing?

Peak tailing, where the peak's trailing edge is drawn out, is a common issue for basic compounds like dibenzazepines. It can compromise peak integration and reduce resolution.[1][2]

Potential Causes:

• Secondary Silanol Interactions: The primary cause is often the interaction of the basic analyte with acidic residual silanol groups on the silica-based stationary phase of the column.[2][3][4]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of Dibenzazepinone-d4, the compound can exist in both ionized and non-ionized forms, leading to multiple retention mechanisms and peak tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, causing peak distortion.

• Column Degradation: An old or contaminated column, or the formation of a void at the column inlet, can lead to poor peak shape.

• Extra-Column Effects: Dead volume in tubing, fittings, or the detector cell can cause peak broadening and tailing.

Solutions:

• Use an End-Capped Column: Select a modern, high-purity, end-capped C18 or C8 column. End-capping neutralizes the active silanol groups, significantly reducing secondary interactions.

• Optimize Mobile Phase pH: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For a basic compound, using a higher pH can improve peak shape. A buffer should be used to maintain a stable pH.

• Add a Mobile Phase Modifier: Introduce a competing base, such as triethylamine (0.1%), to the mobile phase. This additive will preferentially interact with the silanol groups, masking them from the analyte.

• Reduce Injection Load: Decrease the injection volume or dilute the sample to avoid overloading the column.

• Check System and Column Health: If the problem persists, replace the guard column or the analytical column. Ensure all fittings are secure and use tubing with a small internal diameter to minimize extra-column volume.

Q2: How can I improve the resolution between Dibenzazepinone-d4 and other components?

Poor resolution, where two or more peaks overlap, can be addressed by manipulating the three key factors of separation: efficiency (N), selectivity (α), and retention factor (k).

Potential Causes:

• Suboptimal Mobile Phase Composition: The type and ratio of organic solvent in the mobile phase may not be ideal for separating your compounds of interest.

• Inadequate Stationary Phase: The chosen column chemistry (e.g., C18) may not provide sufficient selectivity for the separation.

• Low Column Efficiency: Peak broadening can lead to a loss of resolution. This can be caused by a degraded column or a flow rate that is too high or too low.

• Incorrect Temperature: Column temperature affects mobile phase viscosity and analyte interaction with the stationary phase, thereby influencing resolution.

Solutions:

• Adjust Mobile Phase Strength: To increase retention and potentially improve resolution, decrease the percentage of the organic solvent (e.g., acetonitrile, methanol) in the mobile phase. A 10% decrease in the organic modifier can increase retention by 2-3 fold.

• Change the Organic Solvent: Switching between methanol and acetonitrile can alter selectivity due to their different chemical properties.

• Modify the Stationary Phase: If adjusting the mobile phase is insufficient, try a column with a different stationary phase. A Phenyl or Cyano column can offer different selectivity compared to a standard C18 column.

• Optimize Flow Rate and Temperature: Lowering the flow rate generally enhances resolution but increases analysis time. Increasing the column temperature can decrease mobile phase viscosity, potentially improving efficiency and altering selectivity.

• Increase Column Efficiency: Use a column with a smaller particle size (e.g., 3 µm instead of 5 µm) or a longer column to increase the plate number (N) and achieve sharper peaks.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method for Dibenzazepinone-d4?

A good starting point for method development would be a reversed-phase method using a C18 column. Based on methods for structurally similar compounds like carbamazepine and oxcarbazepine, a mobile phase consisting of a buffer (e.g., phosphate or ammonium bicarbonate) and an organic solvent like acetonitrile or methanol is recommended.

Q2: Can the sample solvent affect my peak shape?

Yes, the solvent used to dissolve your sample is critical. If the sample solvent is significantly stronger (i.e., has a higher elution strength) than your mobile phase, it can cause peak distortion, including broadening, fronting, or splitting. Whenever possible, dissolve your sample in the initial mobile phase composition.

Q3: Why am I seeing "ghost peaks" in my chromatogram?

Ghost peaks are peaks that appear in your chromatogram but do not correspond to any component of your sample. They can arise from several sources, including contamination in the mobile phase, carryover from a previous injection, or impurities leaching from system components like tubing or vials. Using high-purity solvents and ensuring the system is properly flushed between runs can help eliminate ghost peaks.

Q4: What should I do if my system backpressure is too high?

High backpressure can indicate a blockage in the HPLC system. This is often caused by the accumulation of particulate matter on the column inlet frit. First, try reversing the column and flushing it with a strong solvent. If this does not resolve the issue, you may need to replace the in-line filter or the column itself.

Quantitative Data Summary

The following table summarizes typical HPLC parameters used for the analysis of dibenzazepine derivatives, which can serve as a starting point for optimizing the method for Dibenzazepinone-d4.

Parameter	Setting 1 (Carbamazepine)	Setting 2 (Oxcarbazepine)	Setting 3 (Eslicarbazepine)
Column	Inertsil ODS-3 C18 (250 x 4.6 mm, 5 µm)	X Terra C18 (50 x 4.6 mm, 5 µm)	Waters C18 (150 x 4.6 mm, 5 µm)
Mobile Phase	Water:Methanol:TFA (30:70:0.05, v/v/v)	Ammonium Bicarbonate Buffer & Acetonitrile	Methanol:KH2PO4 Buffer (pH 3.0) (60:40, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection (UV)	Not Specified	214 nm	230 nm
Column Temp.	35 °C	Ambient	Ambient

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

This protocol details the steps to evaluate the effect of mobile phase pH on the peak shape of Dibenzazepinone-d4.

• Prepare Stock Buffers: Prepare aqueous buffer solutions at various pH levels (e.g., pH 3.0, 5.0, 7.0, and 9.0). Use buffers compatible with your detection method (e.g., phosphate or acetate for UV, ammonium formate or acetate for LC-MS).

• Prepare Mobile Phases: For each pH level, prepare the mobile phase by mixing the aqueous buffer with the organic solvent (e.g., acetonitrile) in the desired ratio (e.g., 50:50 v/v).

• Equilibrate the System: Install the analytical column and equilibrate the system with the first mobile phase (e.g., pH 3.0) until a stable baseline is achieved (typically 15-20 column volumes).

• Inject Sample: Inject a standard solution of Dibenzazepinone-d4.

• Record Data: Record the chromatogram and measure the peak asymmetry (tailing factor) and retention time.

• Repeat for Each pH: Flush the system thoroughly with the next mobile phase and repeat steps 3-5 for each pH level.

• Analyze Results: Compare the peak shapes obtained at different pH values to determine the optimal pH for a symmetrical peak.

Protocol 2: Column Selectivity Screening

This protocol is designed to screen different column stationary phases to improve resolution.

• Select Columns: Choose a set of columns with different stationary phases but similar dimensions (e.g., C18, C8, Phenyl, and Cyano).

• Establish Initial Conditions: Use an isocratic mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid) and a standard flow rate (e.g., 1.0 mL/min).

• Install First Column: Install the first column (e.g., C18) and equilibrate the system.

• Inject Sample: Inject a mixed sample containing Dibenzazepinone-d4 and any closely eluting impurities or compounds.

• Record Data: Record the chromatogram, noting the retention times and the resolution between the critical pair of peaks.

• Repeat for Each Column: Replace the column with the next in the set (e.g., Phenyl), equilibrate the system, and repeat steps 4-5.

• Analyze Results: Compare the chromatograms from each column to identify the stationary phase that provides the best selectivity and resolution for your compounds of interest.

Visualizations

Caption: Troubleshooting workflow for HPLC peak shape and resolution issues.

Caption: Diagram of secondary interaction causing peak tailing.

References

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. benchchem.com [benchchem.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]

Addressing matrix effects in biological samples for Dibenzazepinone-d4 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of Dibenzazepinone-d4 in biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the analysis of Dibenzazepinone-d4?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Dibenzazepinone-d4, by co-eluting compounds from the sample matrix.[1] This can lead to either a decrease in signal intensity (ion suppression) or an increase in signal intensity (ion enhancement). These effects are a significant concern as they can compromise the accuracy, precision, and sensitivity of the analytical method. In biological matrices like plasma, endogenous components such as phospholipids, proteins, and salts are common causes of matrix effects.[2][3]

Q2: How does using a deuterated internal standard like Dibenzazepinone-d4 help mitigate matrix effects?

A2: Deuterated internal standards, also known as stable isotope-labeled internal standards (SIL-IS), are the gold standard for compensating for matrix effects. Because they are chemically and structurally very similar to the analyte, they co-elute from the liquid chromatography (LC) column and experience nearly identical ionization suppression or enhancement.[2] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Q3: Can Dibenzazepinone-d4 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Q4: What are the most common sample preparation techniques to reduce matrix effects for Dibenzazepinone-d4 analysis?

A4: The most common sample preparation techniques for reducing matrix effects in biological samples are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[2] Generally, SPE is considered the most effective technique for removing interfering matrix components, followed by LLE, and then PPT, which is the simplest but least clean method.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of Dibenzazepinone-d4.

Problem 1: Low signal intensity for both the analyte and Dibenzazepinone-d4.

• Possible Cause: Significant ion suppression due to insufficient sample cleanup.

• Solution:

  • Optimize Sample Preparation: If using protein precipitation, consider switching to liquid-liquid extraction or solid-phase extraction for a cleaner sample extract.

  • Chromatographic Separation: Modify the LC gradient to better separate the analyte and internal standard from the regions of significant ion suppression. A post-column infusion experiment can identify these regions.

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but this may compromise the limit of quantification.

Problem 2: Inconsistent or poor reproducibility of the analyte/Dibenzazepinone-d4 area ratio.

• Possible Cause: Differential matrix effects, where the analyte and internal standard are affected differently by ion suppression.

• Solution:

  • Improve Chromatographic Resolution: Ensure that the analyte and Dibenzazepinone-d4 are co-eluting perfectly. Even a small separation can lead to variability if there is a steep gradient of ion suppression across the peak.

  • Enhance Sample Cleanup: A more rigorous sample preparation method like SPE can provide a more consistent matrix environment from sample to sample, reducing the variability of matrix effects.

Problem 3: The Dibenzazepinone-d4 signal is stable, but the analyte signal is low and variable.

• Possible Cause: The analyte may be more susceptible to ion suppression from a specific matrix component that does not affect the deuterated internal standard to the same degree.

• Solution:

  • Investigate Specific Matrix Components: Phospholipids are a common cause of ion suppression in plasma samples. Consider using a sample preparation method specifically designed to remove phospholipids, such as HybridSPE®.

  • Modify LC Method: Altering the mobile phase composition or pH can change the elution profile of interfering compounds relative to the analyte.

Quantitative Data on Matrix Effect Reduction

The choice of sample preparation method has a significant impact on the extent of matrix effects. The following table summarizes the typical performance of different techniques in reducing ion suppression for carbamazepine, a compound structurally related to Dibenzazepinone. A lower percentage indicates more significant ion suppression.

Sample Preparation Technique	Analyte Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation (PPT)	>90	50-70
Liquid-Liquid Extraction (LLE)	80-95	80-95
Solid-Phase Extraction (SPE)	>95	>95
HybridSPE®-Phospholipid	>95	>99

Note: Matrix Effect (%) is calculated as (Peak area in the presence of matrix / Peak area in the absence of matrix) x 100. Values closer to 100% indicate less matrix effect.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

A simple and fast method, but generally provides the least clean extract.

• Sample Aliquoting: To 100 µL of plasma sample, add 25 µL of Dibenzazepinone-d4 internal standard solution.

• Protein Precipitation: Add 300 µL of cold acetonitrile.

• Vortexing: Vortex the sample for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE)

Offers a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.

• Sample Aliquoting and Buffering: To 200 µL of plasma, add 25 µL of Dibenzazepinone-d4 internal standard and 200 µL of a suitable buffer (e.g., 0.1 M sodium carbonate).

• Extraction: Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether).

• Vortexing: Vortex for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes.

• Organic Layer Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate to dryness under nitrogen.

• Reconstitution: Reconstitute in 100 µL of mobile phase.

Protocol 3: Solid-Phase Extraction (SPE)

Provides the cleanest extracts by utilizing a solid sorbent to selectively retain the analyte while washing away interferences.

• Sample Pre-treatment: To 500 µL of plasma, add 25 µL of Dibenzazepinone-d4 internal standard. Add 500 µL of 4% phosphoric acid in water.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash with 1 mL of 0.1 M acetic acid.

  • Wash with 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation: Evaporate the eluate to dryness.

• Reconstitution: Reconstitute in 100 µL of mobile phase.

Visualizations

Caption: A decision tree for troubleshooting low signal intensity.

Caption: A generalized workflow for the analysis of Dibenzazepinone-d4.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Troubleshooting poor recovery of Dibenzazepinone-d4 during extraction

Welcome to the technical support center for Dibenzazepinone-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common challenges, specifically focusing on poor recovery during sample extraction.

Frequently Asked Questions (FAQs)

Q1: My recovery for Dibenzazepinone-d4 is consistently low after Solid-Phase Extraction (SPE). What are the most common causes?

Low recovery of an internal standard (IS) during SPE is a frequent issue that can typically be traced to one of the three core steps: sample loading, washing, or elution.[1][2] Dibenzazepinone is a moderately non-polar compound (XLogP3 ≈ 1.4), which dictates its behavior on common sorbents like C18.[3]

Common Causes & Solutions:

• Analyte Breakthrough during Loading: The solvent used to dissolve the sample may be too strong, causing the Dibenzazepinone-d4 to pass through the sorbent without binding. Ensure the sample is diluted in a weak solvent (e.g., mostly aqueous) before loading onto a reversed-phase cartridge.[4]

• Analyte Loss during Washing: The wash solvent might be too aggressive, prematurely eluting the analyte along with interferences. Try using a weaker wash solvent (e.g., reduce the percentage of organic solvent in the wash solution).

• Incomplete Elution: The elution solvent may not be strong enough to release the analyte from the sorbent. Dibenzazepinone-d4 may require a stronger organic solvent or the addition of a modifier to disrupt all interactions with the sorbent.

To diagnose where the loss is occurring, a systematic fraction collection experiment is the most effective approach.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low SPE Recovery

This guide provides a logical workflow and a detailed experimental protocol to pinpoint the exact step where Dibenzazepinone-d4 is being lost during your SPE procedure.

The following diagram illustrates a step-by-step decision-making process for troubleshooting poor recovery.

Caption: A logical workflow for diagnosing poor internal standard recovery during SPE.

Objective: To determine which step of the SPE process is responsible for the loss of Dibenzazepinone-d4.

Materials:

• Blank matrix (e.g., plasma, urine)

• Dibenzazepinone-d4 internal standard solution

• SPE cartridges (e.g., C18, 100 mg)

• All solvents used in your current protocol (conditioning, equilibration, wash, elution)

• Collection tubes, properly labeled

• Analytical instrument (e.g., LC-MS/MS)

Procedure:

• Spike Blank Matrix: To a sample of blank matrix, add a known amount of Dibenzazepinone-d4 solution, identical to the concentration used in your failed experiments.

• Perform SPE: Process this spiked sample through your entire SPE procedure.

• Collect All Fractions: Crucially, collect every liquid that passes through the cartridge into separate, labeled tubes.

  • Fraction 1 (Flow-through): The sample that passes through during the loading step.

  • Fraction 2 (Wash): The solvent used to wash the cartridge after loading.

  • Fraction 3 (Eluate): The final elution solvent intended to recover the analyte.

• Analyze Fractions: Analyze all three collected fractions, along with an unextracted standard of the same concentration (as a 100% recovery reference), using your established analytical method.[1]

By quantifying the amount of Dibenzazepinone-d4 in each fraction, you can pinpoint the problem. The following table provides hypothetical results to illustrate this process.

Fraction Analyzed	Dibenzazepinone-d4 Recovery (%)	Interpretation & Next Steps
Flow-through (Load)	85%	Problem: The IS did not bind to the sorbent. Solution: Decrease the organic content of the sample loading solvent.
Wash	70%	Problem: The IS was washed off the sorbent prematurely. Solution: Use a weaker wash solvent (e.g., decrease from 40% to 20% methanol).
Eluate	15%	Problem: The IS is strongly retained on the sorbent. Solution: Use a stronger elution solvent or add a modifier (see Guide 2).
All Fractions Combined	< 20%	Problem: Potential degradation on the column, irreversible binding, or issues with the IS itself (e.g., stability). Solution: Investigate IS stability and consider alternative sorbents.

Guide 2: Optimizing Elution in Reversed-Phase SPE

If you've determined that your Dibenzazepinone-d4 is retained on the sorbent but fails to elute, this guide provides a strategy for optimizing your elution solvent.

Objective: To identify an elution solvent that provides maximum recovery of Dibenzazepinone-d4 from a C18 SPE cartridge.

Procedure:

• Prepare four identical spiked blank matrix samples as described in the previous protocol.

• Process all four samples through the conditioning, equilibration, loading, and washing steps of your protocol.

• For the final elution step, use a different solvent for each of the four cartridges.

• Analyze the final eluate from each and compare the recovery.

The table below shows example data from such an experiment.

Elution Solvent	Dibenzazepinone-d4 Recovery (%)
100% Methanol	45%
100% Acetonitrile	62%
95:5 Acetonitrile:Isopropanol	81%
98:2 Methanol:Ammonium Hydroxide	96%

Q2: I use Liquid-Liquid Extraction (LLE) and my Dibenzazepinone-d4 recovery is poor and variable. What should I investigate?

Inconsistent LLE recovery often points to issues with pH control, solvent choice, or physical separation technique.

Troubleshooting Steps:

• Check pH: Dibenzazepinone is a neutral compound, but its solubility can still be influenced by the pH of the aqueous phase. Ensure the pH is consistent across all samples. For neutral compounds, adding salt to the aqueous phase ("salting out") can increase partitioning into the organic layer and improve recovery.

• Optimize Extraction Solvent: The polarity of your extraction solvent should be well-matched to your analyte. Since Dibenzazepinone is moderately non-polar, solvents like dichloromethane or ethyl acetate are typically effective. If recovery is low, consider a more polar solvent or a solvent mixture.

• Ensure Complete Phase Separation: Emulsions at the solvent interface can trap your analyte and lead to poor, variable recovery. Ensure you are allowing adequate time for the layers to separate. Gentle centrifugation can help break stubborn emulsions.

• Consider Back-Extraction: To clean up a sample, you can perform a back-extraction. After extracting the analyte into the organic phase, you can re-extract it into a fresh aqueous phase. While less common for neutral compounds, this can be a powerful cleanup tool.

Caption: A decision tree for troubleshooting common issues in Liquid-Liquid Extraction.

Q3: Could the issue be specific to my deuterated internal standard?

Yes, while stable isotope-labeled standards are the gold standard, they are not without potential pitfalls.

• Deuterium Exchange: The deuterium atoms on Dibenzazepinone-d4 are on the benzene ring, which are chemically stable and not prone to exchange under typical acidic or basic conditions. However, if your standard has labels in a chemically labile position, H/D exchange can occur, compromising quantification. Always check the Certificate of Analysis to confirm the labeling position.

• Isotopic Purity: A low isotopic purity means your standard contains some non-deuterated analyte, which can lead to an overestimation of your internal standard signal.

• Chromatographic Separation: Sometimes, a deuterated standard can elute slightly earlier than the non-deuterated analyte from a chromatography column. This is a known isotope effect. If this separation is significant, it could lead to differential matrix effects, where one compound experiences ion suppression while the other does not, affecting the analyte/IS ratio. If you suspect this, try modifying your chromatographic gradient to ensure the two peaks co-elute as closely as possible.

References

• 1. benchchem.com [benchchem.com]
• 2. silicycle.com [silicycle.com]
• 3. Dibenzazepinone | C14H9NO | CID 87489562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]

Technical Support Center: Optimizing MS/MS Transitions for Dibenzazepinone and Dibenzazepinone-d4

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) transitions for the quantitative analysis of Dibenzazepinone and its deuterated internal standard, Dibenzazepinone-d4. Below you will find troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the optimal precursor and product ions for Dibenzazepinone and Dibenzazepinone-d4 in positive electrospray ionization (ESI+) mode?

A1: The optimal multiple reaction monitoring (MRM) transitions for Dibenzazepinone and its deuterated internal standard, Dibenzazepinone-d4, are crucial for achieving high sensitivity and selectivity in quantitative LC-MS/MS assays. While optimal parameters can be instrument-dependent, the following table summarizes commonly used and recommended transitions. It is always recommended to perform an initial compound tuning and optimization on your specific mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment
Dibenzazepinone (Analyte)	208.1	180.1	[M+H-CO]⁺
152.1	[M+H-CO-CH₂N]⁺
Dibenzazepinone-d4 (Internal Standard)	212.1	184.1	[M+H-CO]⁺
156.1	[M+H-CO-CH₂N]⁺

Q2: I am observing a poor signal for my Dibenzazepinone-d4 internal standard. What are the possible causes and solutions?

A2: A poor or absent signal for the internal standard can be due to several factors. Here's a troubleshooting guide:

• Incorrect Concentration: Verify the concentration of your working solution to ensure it is within the optimal range for your instrument.

• Degradation: Prepare a fresh stock solution to rule out degradation during storage.

• Inefficient Ionization: Optimize the ionization source parameters, such as capillary voltage and gas flows, specifically for Dibenzazepinone-d4.

• Instrument Tuning: Ensure your mass spectrometer is properly tuned and calibrated.

Q3: My analyte (Dibenzazepinone) and internal standard (Dibenzazepinone-d4) are showing different retention times. How can I resolve this?

A3: A slight chromatographic shift between the analyte and its deuterated internal standard can occur due to the deuterium isotope effect. To address this:

• Optimize Chromatography: Adjust the chromatographic gradient or mobile phase composition to achieve co-elution.

• Confirm Co-elution: Carefully overlay the chromatograms of the analyte and internal standard to ensure their peak shapes and retention times are as closely matched as possible.

Q4: I am seeing significant matrix effects in my analysis. What steps can I take to minimize them?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in bioanalysis. To mitigate these effects:

• Improve Sample Preparation: Employ a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering matrix components.

• Chromatographic Separation: Optimize your LC method to separate the analytes from the bulk of the matrix components.

• Dilution: Diluting the sample can reduce the concentration of matrix components, thereby lessening their impact on ionization.

• Change Ionization Source: If using electrospray ionization (ESI), consider switching to atmospheric pressure chemical ionization (APCI), which can be less susceptible to matrix effects for certain compounds.

Troubleshooting Guides

Problem: Inconsistent Analyte/Internal Standard Response Ratio

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	Ensure perfect co-elution of the analyte and internal standard. A slight separation can expose them to different matrix components as they enter the mass spectrometer.
Isotopic Interference	Check for any contribution from the natural isotopic abundance of the analyte to the internal standard's signal and subtract it if necessary.
Deuterium Exchange	Ensure the deuterated standard is labeled at stable positions. Avoid highly acidic or basic conditions during sample preparation and in the mobile phase if the label is labile.

Problem: No Peaks Observed in the Mass Spectrum

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Sample Preparation Issue	Verify that the sample has been prepared correctly and that the analyte and internal standard have been added.
Instrument Malfunction	Check the autosampler and syringe for proper operation. Ensure the detector is functioning correctly and that gas flows are optimal.
Column Integrity	Inspect the LC column for any cracks or blockages that might prevent the sample from reaching the detector.

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters

This protocol outlines the steps for optimizing the MS/MS parameters for Dibenzazepinone and Dibenzazepinone-d4.

• Prepare Standard Solutions: Prepare individual standard solutions of Dibenzazepinone and Dibenzazepinone-d4 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration of approximately 1 µg/mL.

• Direct Infusion: Infuse each standard solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Optimize Precursor Ion: In full scan mode, identify the [M+H]⁺ ion for each compound (m/z 208.1 for Dibenzazepinone and m/z 212.1 for Dibenzazepinone-d4). Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) to maximize the intensity of these precursor ions.

• Optimize Product Ions and Collision Energy (CE):

  • Perform a product ion scan for each precursor ion.

  • Identify the most intense and stable product ions.

  • For each selected product ion, perform a collision energy optimization by ramping the CE and monitoring the product ion intensity. The optimal CE is the value that yields the highest signal intensity.

The following table provides a starting point for MS/MS parameter optimization.

Parameter	Dibenzazepinone	Dibenzazepinone-d4
Precursor Ion (m/z)	208.1	212.1
Product Ion 1 (m/z)	180.1	184.1
Collision Energy 1 (eV)	15 - 25	15 - 25
Product Ion 2 (m/z)	152.1	156.1
Collision Energy 2 (eV)	25 - 35	25 - 35
Ionization Mode	ESI+	ESI+
Capillary Voltage (kV)	3.0 - 4.0	3.0 - 4.0
Source Temperature (°C)	120 - 150	120 - 150
Desolvation Temperature (°C)	350 - 450	350 - 450

Visualizations

Caption: Experimental workflow for the quantitative analysis of Dibenzazepinone.

Caption: Troubleshooting logic for poor MS/MS signal intensity.

Caption: Fragmentation pathway of Dibenzazepinone and its d4-labeled internal standard.

How to resolve co-elution of isomers with Dibenzazepinone-d4

Welcome to the Technical Support Center for Dibenzazepinone-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of Dibenzazepinone-d4, particularly in resolving the co-elution of isomers during analytical experiments.

Troubleshooting Guides

Problem 1: Co-elution of Analyte Isomers with Dibenzazepinone-d4 Internal Standard

Symptom: A single, broad, or shouldered chromatographic peak is observed where distinct peaks for isomeric analytes and the Dibenzazepinone-d4 internal standard are expected. This is a common issue when analyzing structurally similar compounds, such as isomers of carbamazepine and its metabolites, for which Dibenzazepinone-d4 is often used as an internal standard.

Cause: The analytes and the internal standard have very similar physicochemical properties, leading to insufficient separation under the current chromatographic conditions. Positional isomers, such as 2-hydroxycarbamazepine and 3-hydroxycarbamazepine, are particularly prone to co-elution.[1][2][3][4]

Solution:

The primary approach to resolving co-elution is to optimize the chromatographic separation. If chromatographic resolution is still insufficient, advanced mass spectrometry techniques can be employed.

1. Chromatographic Optimization:

The goal is to enhance the differential interactions of the isomers and the internal standard with the stationary and mobile phases.

• Modify the Mobile Phase Gradient: A shallower gradient can increase the resolution between closely eluting peaks.

• Adjust Mobile Phase Composition:

  • Vary the organic solvent (e.g., acetonitrile, methanol) and aqueous phase ratios. A mixture of acetonitrile and methanol can sometimes improve resolution.[3]

  • Adjust the pH of the aqueous phase with additives like formic acid, acetic acid, or ammonium acetate to alter the ionization state and retention of the analytes.

• Change the Stationary Phase: If a standard C18 column does not provide adequate separation, consider columns with different selectivities.

  • Phenyl-Hexyl: Offers alternative pi-pi interactions.

  • Nitrile Propyl Silane Bonded Silica: Can provide different selectivity for polar compounds.

  • Diol Columns: Another option for separating related compounds.

• Optimize Temperature and Flow Rate: Lowering the flow rate can increase column efficiency, and adjusting the temperature can alter selectivity.

Experimental Protocol: Optimizing HPLC Conditions for Carbamazepine Isomers

Parameter	Initial Condition	Suggested Modifications
Column	C18, 150 x 2.1 mm, 3 µm	Try a Phenyl-Hexyl or Nitrile Propyl column of similar dimensions.
Mobile Phase A	0.1% Formic Acid in Water	Vary the concentration of formic acid or switch to 10 mM ammonium acetate.
Mobile Phase B	Acetonitrile	Try Methanol or a mixture of Acetonitrile/Methanol (e.g., 2:3 v/v).
Gradient	10-90% B in 10 minutes	Implement a shallower gradient around the elution time of the isomers (e.g., increase B by 1-2% per minute).
Flow Rate	0.3 mL/min	Reduce to 0.2 mL/min to improve separation efficiency.
Column Temperature	30 °C	Test at 25 °C and 40 °C to observe any changes in selectivity.

2. Mass Spectrometry-Based Resolution:

When chromatographic separation is not fully achievable, mass spectrometry can provide an additional dimension of separation.

• High-Resolution Mass Spectrometry (HRMS): Can distinguish between isomers if they have different elemental compositions, although this is not the case for positional isomers.

• Tandem Mass Spectrometry (MS/MS): Even if isomers have similar fragmentation patterns, subtle differences in the abundance of fragment ions can be used for differentiation.

  • Energy-Resolved MS/MS: By varying the collision energy, differences in fragmentation pathways between isomers can be enhanced.

• Ion Mobility Spectrometry (IMS): This technique separates ions based on their size, shape, and charge in the gas phase. Isomers with different three-dimensional structures will have different drift times, allowing for their separation even if they co-elute chromatographically.

Problem 2: Retention Time Shift Between Analyte and Dibenzazepinone-d4

Symptom: The deuterated internal standard (Dibenzazepinone-d4) does not perfectly co-elute with the unlabeled analyte, showing a slight shift in retention time.

Cause: This is a known chromatographic isotope effect. Deuterated compounds can sometimes elute slightly earlier or later than their non-deuterated counterparts, especially in reversed-phase chromatography. If this shift is significant and occurs on the slope of a changing matrix effect, it can lead to inaccurate quantification.

Solution:

• Assess the Impact: Determine if the slight separation is causing differential matrix effects. If the peaks still largely overlap, the impact on quantification may be minimal.

• Fine-tune Chromatography: Minor adjustments to the mobile phase composition or gradient can sometimes improve the co-elution of the analyte and the internal standard.

• Use a Different Labeled Standard: If the isotope effect is problematic, consider using a ¹³C or ¹⁵N-labeled internal standard, as these typically exhibit smaller chromatographic shifts compared to deuterated standards.

Frequently Asked Questions (FAQs)

Q1: Why is Dibenzazepinone-d4 used as an internal standard for carbamazepine analysis?

A1: Dibenzazepinone-d4 is structurally very similar to carbamazepine and its metabolites. As a stable isotope-labeled internal standard, it is expected to have nearly identical chemical and physical properties to the analyte, including extraction recovery, ionization efficiency, and chromatographic retention time. This helps to accurately correct for variations in sample preparation and analysis.

Q2: What are the common isomers that co-elute with carbamazepine and its metabolites?

A2: Common isomers encountered in the analysis of carbamazepine include positional isomers such as 2-hydroxycarbamazepine and 3-hydroxycarbamazepine. Additionally, other related substances and impurities like iminodibenzyl and iminostilbene might be present and require separation.

Q3: Can I use the same MS/MS transition for different isomers?

A3: It is possible that isomers will have identical precursor and product ions. For example, 2-hydroxycarbamazepine and 3-hydroxycarbamazepine can produce very similar fragmentation patterns. In such cases, chromatographic separation is essential for accurate quantification.

Q4: How does the isotopic purity of Dibenzazepinone-d4 affect my results?

A4: The isotopic purity of the deuterated internal standard is crucial. The presence of unlabeled analyte as an impurity in the internal standard solution can lead to a constant positive bias in the results, causing an overestimation of the analyte's concentration. It is important to use a high-purity standard and refer to the Certificate of Analysis for the specific isotopic distribution.

Q5: What should I do if I cannot achieve baseline separation of my isomers?

A5: If baseline separation is not possible through chromatographic optimization, you may need to rely on advanced mass spectrometry techniques like ion mobility spectrometry or develop a deconvolution algorithm based on subtle differences in MS/MS fragmentation patterns at different collision energies. However, achieving the best possible chromatographic separation should always be the primary goal.

Visual Guides

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. employees.csbsju.edu [employees.csbsju.edu]

Technical Support Center: Minimizing Carryover for Dibenzazepinone-d4 in LC-MS Systems

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize analyte carryover in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, with a specific focus on Dibenzazepinone-d4.

Frequently Asked Questions (FAQs)

Q1: What is analyte carryover in LC-MS analysis?

A1: Analyte carryover is the undesirable presence of analyte residues from a preceding sample that appear in the analysis of a subsequent sample.[1][2][3] This phenomenon can lead to false signals or unexpected peaks, which compromises the accuracy and reliability of quantitative data.[1][2] It frequently occurs when a sample with a high analyte concentration is followed by a blank or a low-concentration sample.

Q2: Why might a compound like Dibenzazepinone-d4 be susceptible to carryover?

A2: While specific data on Dibenzazepinone-d4 is limited, compounds with similar structures (e.g., oxcarbazepine, eslicarbazepine acetate) are often analyzed using reversed-phase C18 columns. This suggests that Dibenzazepinone-d4 likely possesses hydrophobic characteristics. Such "sticky" compounds are particularly prone to adhering to surfaces within the LC-MS system, which is a primary cause of the memory effects that result in carryover.

Q3: What are the most common sources of carryover in an LC-MS system?

A3: Carryover can originate from multiple points in the system where the sample solution passes. The most common sources include:

• Autosampler: This is often a primary contributor. Key parts include the injection needle, needle seat, sample loop, tubing, and rotor seals within the injection valve.

• Analytical Column: The column itself, including the stationary phase, guard column, and frits, can retain the analyte.

• LC System Hardware: Improperly seated tubing and fittings can create dead volumes where the sample can be trapped.

• MS Ion Source: Components of the ion source can become contaminated with the analyte.

Q4: How can I systematically identify the source of the carryover?

A4: A systematic, part-by-part removal process is the most effective way to pinpoint the source of carryover. First, confirm the issue by injecting a high-concentration standard followed by a blank. If a peak appears in the blank, you can proceed to isolate the source. A common strategy involves removing the analytical column and replacing it with a union. If the carryover is significantly reduced, the column is a major contributor. If it persists, the issue likely lies within the autosampler or connecting tubing.

Troubleshooting and Optimization Guide

Initial Assessment: Is it Carryover or Contamination?

The first step is to confirm that the observed signal is indeed carryover and not contamination of your blank solvent or system.

Experimental Protocol: Baseline Carryover Assessment

• Prepare Samples:

  • Prepare a high-concentration standard of Dibenzazepinone-d4 at the upper limit of your assay's calibration range (ULOQ).

  • Prepare several blank samples (e.g., mobile phase or the matrix used for sample dissolution).

• Injection Sequence:

  • Injection 1: Blank sample (Pre-Blank)

  • Injection 2: High-concentration standard (ULOQ)

  • Injection 3: Blank sample (Post-Blank 1)

  • Injection 4: Blank sample (Post-Blank 2)

  • Injection 5: Blank sample (Post-Blank 3)

• Data Analysis:

  • The Pre-Blank should show a negligible signal for Dibenzazepinone-d4.

  • Analyze the data from the Post-Blank injections. True carryover will typically show a decreasing signal intensity with each subsequent blank injection.

  • If all blank injections show a similar signal level, this may indicate contamination of the mobile phase, blank solution, or a persistent system contamination issue rather than sample-to-sample carryover.

Systematic Identification of the Carryover Source

If the initial assessment confirms carryover, the following workflow can help isolate the source.

Caption: Systematic workflow for identifying and resolving the source of carryover in an LC-MS system.

Mitigation Strategies

The autosampler is a frequent source of carryover. Optimizing the needle wash is critical.

Experimental Protocol: Optimizing the Autosampler Wash Solvent

• Prepare Wash Solvents: Prepare a series of potential wash solvents. A suggested starting set is provided in the table below. The ideal wash solvent should be strong enough to dissolve the analyte (Dibenzazepinone-d4) and be miscible with the mobile phase.

• Procedure:

  • After confirming carryover with your standard method, replace the current wash solvent with the first test solvent.

  • Run the "Baseline Carryover Assessment" sequence again.

  • Repeat this process for each prepared wash solvent.

• Data Analysis:

  • Quantify the peak area of Dibenzazepinone-d4 in the blank injections following the high-concentration standard.

  • Calculate the carryover percentage for each wash solvent: (Peak Area in Blank / Peak Area in Standard) * 100.

  • Compare the results to identify the most effective wash solvent.

Table 1: Example Wash Solvents for Optimization

Wash Solvent Composition	Rationale
90:10 Water:Acetonitrile	A common starting point for reversed-phase methods.
50:50 Water:Acetonitrile	Increased organic content to better solubilize hydrophobic compounds.
100% Acetonitrile	A strong organic wash.
100% Methanol	An alternative strong organic solvent.
50:50:1 Water:Acetonitrile with 1% Formic Acid	Acidification can help with basic compounds.
25:25:25:25 Water:ACN:MeOH:Isopropanol	A "magic mixture" that can be effective for stubborn carryover.

Note: The choice of wash solvent is highly dependent on the analyte's properties. For Dibenzazepinone-d4, starting with washes containing a high percentage of organic solvent is recommended.

Further Autosampler Troubleshooting:

• Increase Wash Time and/or Volume: Extend the duration of the needle wash cycle in your method.

• Inspect and Replace Consumables: Regularly inspect the needle, needle seat, and injection valve rotor seal for scratches or wear, as these can trap analyte. Replace them if necessary.

If the column is identified as the source, consider the following:

• Stronger Column Wash: At the end of your gradient, incorporate a high-organic wash step (e.g., 95-100% Acetonitrile or Methanol) for a sufficient duration to elute any retained compounds.

• Column Flushing: If carryover persists, flush the column with a strong solvent like isopropanol (if compatible with the stationary phase).

• Guard Column: If a guard column is used, it may be the primary site of carryover. Try replacing it.

If carryover persists even after isolating the MS, it indicates contamination of the ion source.

• Regular Cleaning: Implement a regular maintenance schedule for cleaning the ion source components, including the cone, transfer tube, and capillary tube in the ion probe. This can often be done by sonicating the parts in water, methanol, or isopropanol.

Visualization of Carryover Sources

Caption: Diagram illustrating the common sources of carryover within an LC-MS system.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Stability testing of Dibenzazepinone-d4 in various biological matrices

Technical Support Center: Stability of Dibenzazepinone-d4

Welcome to the technical support center for the stability testing of Dibenzazepinone-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, address common challenges, and offer detailed methodologies for accurate and reliable stability assessment in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: Why is the stability of my deuterated internal standard (IS), Dibenzazepinone-d4, critical for my analysis?

Q2: What are the primary factors that can affect the stability of Dibenzazepinone-d4 in biological samples?

A2: Several factors can influence the stability of analytes and their internal standards in biological matrices. Key factors include:

• Temperature: Elevated temperatures can accelerate chemical and enzymatic degradation. Long-term storage is typically performed at -20°C or -80°C to minimize degradation.

• pH: The pH of the biological matrix (e.g., plasma, urine) or the solutions used during extraction can cause acid- or base-catalyzed hydrolysis.

• Light Exposure: Photochemical reactions can be a source of analyte instability when samples are exposed to ambient light.

• Oxidation: The presence of oxidizing agents in the matrix or exposure to air can lead to oxidative degradation. Adding antioxidants can sometimes be necessary to stabilize samples.

• Enzymatic Activity: Endogenous enzymes present in biological matrices can metabolize the IS, especially in whole blood or tissue homogenates, if not properly handled or stored.

• Isotopic Exchange: For deuterated standards, there is a risk of the deuterium atoms exchanging with protons from the solvent (back-exchange), particularly if the labels are on heteroatoms (-OH, -NH) or carbons adjacent to carbonyl groups. This can alter the mass of the IS and compromise the assay.

Q3: What are the standard stability experiments required during bioanalytical method validation?

A3: Regulatory guidelines (e.g., FDA) mandate a series of stability experiments to ensure the analyte and IS are stable throughout the entire lifecycle of a sample. The core stability assessments include:

• Freeze-Thaw Stability: Evaluates the stability after multiple cycles of freezing and thawing (typically a minimum of three cycles).

• Short-Term (Bench-Top) Stability: Assesses stability at room temperature or on an ice bath for a duration that mimics the sample handling time in the laboratory.

• Long-Term Stability: Determines stability at the intended storage temperature (e.g., -20°C or -80°C) for a period that covers the expected duration of study sample storage.

• Processed Sample (Autosampler) Stability: Confirms that the extracted/processed samples are stable in the autosampler for the expected duration of an analytical run.

• Stock Solution Stability: Verifies the stability of the Dibenzazepinone-d4 stock solution under its storage conditions.

Q4: My Dibenzazepinone-d4 signal is highly variable across an analytical run. What are the potential causes?

A4: High variability in the IS response is a common issue that requires investigation. Potential root causes include:

• Human Error: Inconsistent spiking of the IS, such as adding no IS or double the amount, can cause sporadic outliers.

• Inconsistent Sample Preparation: Differences in extraction recovery between samples can lead to variability.

• Matrix Effects: Ion suppression or enhancement specific to certain biological samples can alter the IS signal. This is a key reason for using a stable isotope-labeled IS, as it should co-elute and experience the same matrix effects as the analyte.

• Instrument Issues: Problems like inconsistent injection volumes, a blocked injector needle, or detector drift can affect signal stability.

• Analyte-IS Competition: At very high concentrations, the analyte can compete with the IS for ionization, potentially suppressing the IS signal.

Q5: Is it possible for the deuterium label on Dibenzazepinone-d4 to be lost (back-exchange)? How can I check for this?

A5: Yes, deuterium back-exchange is a potential issue. Deuterium atoms on heteroatoms (like -OH, -NH) or on carbons adjacent to heteroatoms or carbonyl groups are most susceptible to exchanging with protons from solvents. To mitigate this, it is crucial to select an IS where deuterium labels are on stable, non-exchangeable positions. You can assess the stability of the label by incubating the IS in the sample matrix and mobile phase for extended periods and monitoring for any mass shifts or signal degradation. If back-exchange is a persistent problem, using an internal standard with ¹³C or ¹⁵N labels is a more robust alternative as these isotopes are not susceptible to exchange.

Troubleshooting Guide

Observed Problem	Potential Root Cause(s)	Recommended Action(s)
High, sporadic variability in IS response (outliers).	1. Inconsistent IS spiking (e.g., missed or double spike). 2. Inconsistent extraction recovery for specific samples. 3. Random instrument issue (e.g., partial injection).	1. Review sample preparation records for errors. 2. Re-prepare and re-inject the affected samples to confirm if the issue is random or systematic. 3. Perform system suitability tests to check instrument performance.
Gradual decrease in IS signal over a long analytical run.	1. IS degradation in the autosampler (processed sample instability). 2. Instrument sensitivity drift. 3. Adsorption of the IS to vials or tubing over time.	1. Perform processed sample stability tests for the maximum expected run time. 2. If degradation occurs, consider analyzing smaller batches or refrigerating the autosampler. 3. Check instrument performance; recalibrate if necessary. A good IS should track the analyte even with instrument drift.
No or very low IS signal in specific samples.	1. Failure to add IS to the sample. 2. Severe ion suppression in a specific sample matrix. 3. IS degradation due to improper sample handling (e.g., incorrect pH, prolonged exposure to room temp).	1. Verify sample preparation logs. Re-extract the sample. 2. Dilute the sample with blank matrix to reduce the matrix effect and re-analyze. 3. Investigate sample collection and handling history. The IS can act as a probe for sample integrity issues.
IS response is systematically different between standards/QCs and unknown study samples.	1. Different matrix effects between the surrogate matrix (used for standards) and the study sample matrix. 2. Presence of co-eluting metabolites or co-administered drugs in study samples that affect IS ionization. 3. The IS is not perfectly tracking the analyte's behavior (non-parallelism).	1. Investigate matrix effects by performing post-extraction addition experiments. 2. Optimize chromatographic separation to resolve the IS from interfering compounds. 3. Evaluate the "trackability" of the IS. If the IS does not track the analyte, the method may not be reliable for study samples.

Data Presentation: Example Stability Assessment

The stability of Dibenzazepinone-d4 is assessed by comparing the mean concentration of quality control (QC) samples subjected to stability conditions against the nominal (known) concentration. The acceptance criterion is typically that the mean concentration must be within ±15% of the nominal value.

Table 1: Example Stability Data for Dibenzazepinone-d4 in Human Plasma

Stability Test	Storage Condition	QC Level	N	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% of Nominal)	Acceptance Criteria	Pass/Fail
Freeze-Thaw	3 Cycles at -80°C	Low QC	5	10.0	9.85	98.5%	85-115%	Pass
High QC	5	800	815	101.9%	85-115%	Pass
Bench-Top	8 hours at Room Temp	Low QC	5	10.0	10.2	102.0%	85-115%	Pass
High QC	5	800	789	98.6%	85-115%	Pass
Long-Term	6 Months at -80°C	Low QC	5	10.0	9.55	95.5%	85-115%	Pass
High QC	5	800	830	103.8%	85-115%	Pass
Autosampler	24 hours at 10°C	Low QC	5	10.0	10.1	101.0%	85-115%	Pass
High QC	5	800	795	99.4%	85-115%	Pass

Experimental Protocols

These protocols outline the general procedures for conducting key stability tests for Dibenzazepinone-d4 in a biological matrix like plasma. All stability samples are analyzed against a freshly prepared calibration curve.

Protocol 1: Freeze-Thaw Stability

• Sample Preparation: Spike blank biological matrix with Dibenzazepinone-d4 at low and high QC concentration levels. Aliquot into at least 5 replicates for each concentration.

• Freezing: Store the QC samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

• Thawing: Remove samples from the freezer and allow them to thaw completely unassisted at room temperature.

• Cycling: Once thawed, return the samples to the freezer for at least 12 hours. This completes one freeze-thaw cycle.

• Repeat: Repeat the process for a minimum of three cycles.

• Analysis: After the final cycle, process the samples using the validated bioanalytical method and analyze them with a fresh calibration curve and QC samples.

Protocol 2: Short-Term (Bench-Top) Stability

• Sample Preparation: Prepare a set of low and high QC samples (n≥5) in the biological matrix.

• Storage: Keep the frozen QC samples at room temperature for a specified period that exceeds the routine sample handling time (e.g., 4, 8, or 24 hours).

• Analysis: At the end of the storage period, process and analyze the samples against a freshly prepared calibration curve.

Protocol 3: Long-Term Stability

• Sample Preparation: Prepare a sufficient number of low and high QC samples to be analyzed at multiple time points (e.g., 1, 3, 6, 12 months).

• Storage: Place all aliquots in frozen storage at the intended temperature (e.g., -20°C or -80°C).

• Analysis: At each designated time point, retrieve one set of low and high QC samples, allow them to thaw, and analyze them against a fresh calibration curve. The stability period is defined by the longest time point at which the acceptance criteria are met.

Visualizations

Experimental and Logical Workflows

Caption: Workflow for Bioanalytical Stability Testing.

Caption: Troubleshooting Logic for IS Variability.

References

• 1. benchchem.com [benchchem.com]
• 2. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 3. nebiolab.com [nebiolab.com]
• 4. tandfonline.com [tandfonline.com]
• 5. BA Method Validation on Sample Stability- BioPharma Services [biopharmaservices.com]

Calibration curve linearity issues in Dibenzazepinone-d4 quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering calibration curve linearity issues in Dibenzazepinone-d4 quantification.

Frequently Asked Questions (FAQs)

Q1: What is Dibenzazepinone-d4 and why is it used as an internal standard?

Dibenzazepinone-d4 is a stable isotope-labeled (deuterated) version of Dibenzazepinone. It is an ideal internal standard (IS) for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS). Because it is chemically almost identical to the analyte (Dibenzazepinone), it co-elutes and experiences similar ionization effects and potential matrix interferences. This allows for more accurate and precise quantification by correcting for variations during sample preparation and analysis.

Q2: My calibration curve for Dibenzazepinone is non-linear when using Dibenzazepinone-d4. What are the common causes?

Non-linearity in LC-MS/MS calibration curves is a frequent observation and can stem from several factors:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become overwhelmed, leading to a plateau in the signal response.

• Ionization Saturation/Suppression: The efficiency of ionization in the MS source can decrease at high analyte concentrations due to competition for charge or space.

• Matrix Effects: Components of the biological matrix (e.g., plasma, urine) can co-elute with the analyte and either suppress or enhance its ionization, leading to a disproportionate response at different concentrations.[1]

• Analyte-Specific Issues: Formation of dimers or multimers at higher concentrations or in-source fragmentation can also contribute to a non-linear response.

• Isotopic Contribution: Cross-contribution of signals between the analyte and a stable isotope-labeled internal standard can also be a source of non-linearity.[2]

Q3: What is an acceptable linearity (r²) for a calibration curve in bioanalysis?

For bioanalytical methods, the correlation coefficient (r²) of the calibration curve should ideally be greater than 0.99.[3][4] However, visual inspection of the curve and the accuracy of the back-calculated concentrations of the calibrants are also critical. Regulatory guidelines often state that the deviation of the back-calculated concentrations from the nominal concentrations should be within ±15% (and ±20% for the Lower Limit of Quantification, LLOQ).[4]

Troubleshooting Guides

Issue 1: Non-Linearity at the Upper End of the Calibration Curve

Symptom: The calibration curve flattens out or "plateaus" at higher concentrations.

Possible Cause	Troubleshooting Steps	Expected Outcome
Detector Saturation	1. Dilute the upper calibration standards and re-inject. 2. Reduce the injection volume. 3. If available, use a less abundant isotope transition for quantification.	Linearity is restored at the upper end of the curve with the diluted standards.
Ion Source Saturation	1. Optimize ion source parameters (e.g., spray voltage, gas flows, temperature). 2. Dilute the samples.	Improved linearity at higher concentrations.
Analyte Multimer Formation	1. Dilute the higher concentration standards. 2. Optimize ion source conditions to minimize multimer formation.	A more linear response at the top of the calibration range.

Issue 2: Non-Linearity at the Lower End of the Calibration Curve

Symptom: The calibration curve shows poor accuracy and precision at the lower concentration levels.

Possible Cause	Troubleshooting Steps	Expected Outcome
Poor Chromatography	1. Optimize the mobile phase and gradient to improve peak shape. 2. Ensure the analytical column is not degraded.	Symmetrical and sharp peaks at the LLOQ, leading to better integration and linearity.
High Background/Interference	1. Improve sample preparation to remove interfering matrix components. 2. Optimize chromatographic separation to resolve the analyte from interferences.	A lower baseline and improved signal-to-noise ratio at the LLOQ.
Analyte Adsorption	1. Use deactivated vials and tubing. 2. Adjust the mobile phase composition to reduce non-specific binding.	Improved recovery and response at low concentrations.

Issue 3: Inconsistent or "S-Shaped" Calibration Curve

Symptom: The calibration curve is not consistently linear across the entire range and may show a sigmoidal shape.

Possible Cause	Troubleshooting Steps	Expected Outcome
Differential Matrix Effects	1. Perform a matrix effect evaluation (see Experimental Protocol below). 2. Improve the sample clean-up procedure (e.g., switch from protein precipitation to solid-phase extraction). 3. Optimize chromatography to separate the analyte and IS from matrix interferences.	Consistent analyte response across different matrix lots and a linear calibration curve.
Inappropriate Internal Standard Concentration	1. Evaluate different concentrations of Dibenzazepinone-d4. A concentration close to the mid-point of the calibration range is often a good starting point.	A more consistent response ratio across the calibration range.
Incorrect Regression Model	1. Evaluate a weighted linear regression (e.g., 1/x or 1/x²) or a quadratic fit. A weighted regression gives less importance to the higher concentration points where variability is often greater.	An improved fit of the calibration curve to the data points and better accuracy of back-calculated concentrations.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol helps to determine if components in the biological matrix are suppressing or enhancing the ionization of Dibenzazepinone and its deuterated internal standard.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Dibenzazepinone and Dibenzazepinone-d4 into the reconstitution solvent at low, medium, and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank biological matrix. Spike the extracted matrix with Dibenzazepinone and Dibenzazepinone-d4 at the same low, medium, and high concentrations as Set A.

  • Set C (Matrix-Matched Standards): Spike blank biological matrix with Dibenzazepinone and Dibenzazepinone-d4 at low, medium, and high concentrations before extraction.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Illustrative Data for Matrix Effect Evaluation:

Concentration Level	Peak Area (Set A - Neat)	Peak Area (Set B - Post-Extraction Spike)	Matrix Factor (B/A)	Interpretation
Low QC	55,123	41,893	0.76	Ion Suppression
Medium QC	548,932	422,678	0.77	Ion Suppression
High QC	5,510,234	4,353,085	0.79	Ion Suppression

Protocol 2: Sample Preparation using Protein Precipitation

This is a common and rapid method for extracting Dibenzazepinone and its internal standard from plasma or serum.

• Sample Aliquoting: Transfer 100 µL of plasma/serum (calibrator, QC, or unknown sample) to a microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of Dibenzazepinone-d4 working solution.

• Protein Precipitation: Add 300 µL of cold acetonitrile.

• Vortexing: Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

Visualizations

Caption: Troubleshooting workflow for non-linear calibration curves.

Caption: A typical sample preparation workflow using protein precipitation.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of oxcarbazepine metabolite concentrations measured by EMIT-based Siemens Viva-ProE® system and LC-MS/MS in Chinese patients - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the sensitivity of Dibenzazepinone-d4 detection in plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of Dibenzazepinone-d4 in plasma. Given that Dibenzazepinone-d4 is commonly used as an internal standard for the analysis of drugs like Carbamazepine and its derivatives, this guide will focus on enhancing the sensitivity of methods for these analytes.

Frequently Asked Questions (FAQs)

Q1: What is Dibenzazepinone-d4 typically used for in plasma analysis?

A1: Dibenzazepinone-d4 is a deuterated stable isotope-labeled compound. Due to its structural similarity to drugs like Carbamazepine and Oxcarbazepine, it is frequently used as an internal standard (IS) in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled IS is considered the gold standard as it helps to correct for variations during sample preparation and analysis, including matrix effects, leading to improved accuracy and precision.

Q2: I am observing a low signal for my Dibenzazepinone-d4 internal standard. What are the potential causes?

A2: A low signal for your internal standard can stem from several factors:

• Suboptimal Mass Spectrometry Parameters: The settings on your mass spectrometer, such as collision energy, declustering potential, and ion source parameters, may not be optimized for Dibenzazepinone-d4.

• Poor Extraction Recovery: The sample preparation method may not be efficiently extracting the internal standard from the plasma matrix.

• Ion Suppression: Components from the plasma matrix co-eluting with your internal standard can suppress its ionization in the MS source, leading to a reduced signal.

• Degradation: The internal standard may be degrading during sample storage or processing.

• Incorrect Concentration: The spiking solution of the internal standard may have been prepared at a lower concentration than intended.

Q3: How can I minimize matrix effects in my plasma samples?

A3: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in plasma analysis.[1][2] Here are several strategies to mitigate them:

• Effective Sample Preparation: Employing a more rigorous sample preparation technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) instead of a simple protein precipitation, can help remove interfering phospholipids and other matrix components.[2]

• Chromatographic Separation: Optimizing your liquid chromatography method to ensure that the analyte and internal standard are chromatographically separated from the bulk of the matrix components can significantly reduce ion suppression.[3]

• Dilution: Diluting the plasma sample can reduce the concentration of matrix components, but this may also decrease the concentration of your analyte of interest, so a balance must be found.

• Use of a Stable Isotope-Labeled Internal Standard: A co-eluting stable isotope-labeled internal standard like Dibenzazepinone-d4 is the most effective way to compensate for matrix effects, as it is affected in the same way as the analyte.[4]

Q4: What are typical MRM transitions for Dibenzazepinone-d4 and related compounds?

A4: While specific transitions should be optimized for your instrument, published literature for structurally similar compounds can provide a good starting point. For example, in the analysis of Oxcarbazepine (a dibenzazepinone derivative) and its deuterated internal standard (OXC-d4), the following transitions have been used:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Oxcarbazepine (OXC)	253.2	208.1	MRM transition.
Oxcarbazepine (OXC)	253.2 → 208.1	180.2	MS³ transition for enhanced selectivity.
Oxcarbazepine-d4 (IS)	257.2	212.1	MRM transition.
Oxcarbazepine-d4 (IS)	257.2 → 212.1	184.2	MS³ transition for enhanced selectivity.
Carbamazepine	237.0	220.1	MRM transition.
Carbamazepine-d2, N15 (IS)	240.1	196.2	MRM transition.
d10-Carbamazepine (IS)	247.0	204.0	MRM transition.

Troubleshooting Guides

Issue 1: Poor Sensitivity and High Lower Limit of Quantification (LLOQ)

Potential Cause	Troubleshooting Step
Suboptimal MS/MS Transitions	Infuse a standard solution of Dibenzazepinone-d4 and the analyte directly into the mass spectrometer to determine the optimal precursor and product ions, as well as collision energy and other compound-specific parameters.
Inefficient Ionization	Optimize ion source parameters such as gas temperature, gas flow rate, nebulizer pressure, and capillary voltage. These can vary significantly between instruments.
Matrix-Induced Ion Suppression	Implement strategies to reduce matrix effects as outlined in FAQ 3 . Consider a more effective sample clean-up or adjust the chromatography.
Inadequate Sample Preparation	Evaluate different sample preparation techniques. If using protein precipitation, test different organic solvents (e.g., acetonitrile, methanol). Consider solid-phase extraction (SPE) or liquid-liquid extraction (LLE) for cleaner samples.
Suboptimal LC Conditions	Adjust the mobile phase composition, gradient profile, and column chemistry to improve peak shape and move the analyte and IS away from regions of significant matrix elution.

Issue 2: High Variability in Internal Standard Response

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure precise and consistent pipetting of plasma, internal standard spiking solution, and all other reagents. Automating liquid handling steps can improve reproducibility.
Precipitate carry-over	After protein precipitation and centrifugation, carefully collect the supernatant without disturbing the protein pellet.
Evaporation during sample processing	If using an evaporation step, ensure it is carried out consistently for all samples. Avoid excessive drying, which can make reconstitution difficult.
Analyte/IS Instability	Investigate the stability of Dibenzazepinone-d4 and the analyte in the plasma matrix and in the final extract under the storage and analysis conditions.

Issue 3: Chromatographic Problems (Poor Peak Shape, Shifting Retention Times)

Potential Cause	Troubleshooting Step
Column Overload	Inject a smaller volume or dilute the sample extract.
Incompatible Injection Solvent	The solvent in which the final extract is dissolved should be of similar or weaker strength than the initial mobile phase to ensure good peak shape.
Column Degradation	Plasma samples are harsh on analytical columns. Use a guard column and consider a column with a more robust stationary phase. Replace the column if performance deteriorates.
Mobile Phase Issues	Ensure the mobile phase is properly prepared, degassed, and that the pH is consistent.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a common starting point for the analysis of Dibenzazepinone-d4 and associated analytes in plasma.

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: In a microcentrifuge tube, add 50 µL of plasma sample.

• Internal Standard Spiking: Add 10 µL of the Dibenzazepinone-d4 working solution (e.g., 100 ng/mL in methanol) to each plasma sample. Vortex briefly.

• Protein Precipitation: Add 200 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a well in a 96-well plate.

• Evaporation (Optional): Evaporate the supernatant to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

These are example starting conditions and should be optimized for your specific instrument and application.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a common choice.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Gradient: A linear gradient starting with a low percentage of mobile phase B, ramping up to a high percentage to elute the analytes, followed by a wash and re-equilibration step.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for these compounds.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Source Parameters: Optimize according to the manufacturer's recommendations.

  • MRM Transitions: Use the optimized transitions for the analyte and Dibenzazepinone-d4 (see table in FAQ 4 for examples).

Visualizations

Caption: Workflow for Dibenzazepinone-d4 analysis in plasma.

Caption: Troubleshooting low signal intensity.

References

• 1. Dibenzazepinone | C14H9NO | CID 87489562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dibenzazepine-10,11-dione | C14H9NO2 | CID 21466861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dibenzoxazepinone | C13H9NO2 | CID 66671126 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods: A Comparative Guide to Internal Standards in Quetiapine Bioanalysis

For researchers, scientists, and drug development professionals, the accurate quantification of therapeutic drugs in biological matrices is a critical aspect of pharmacokinetic and bioequivalence studies. The choice of an appropriate internal standard is paramount for the robustness and reliability of bioanalytical methods, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. This guide provides an objective comparison of the performance of deuterated versus non-deuterated internal standards in the bioanalysis of the atypical antipsychotic drug, quetiapine.

Stable isotope-labeled internal standards, such as deuterated analogues of the analyte, are widely considered the "gold standard" in quantitative bioanalysis.[1] Their physicochemical properties are nearly identical to the analyte, which allows them to effectively compensate for variations in sample preparation, matrix effects, and instrument response. However, non-deuterated internal standards, which are structurally similar but not isotopically labeled, are also utilized. This guide will delve into a comparative analysis of these two approaches for quetiapine quantification, supported by experimental data from published literature.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The selection of an internal standard can significantly impact the performance of an analytical method. The following tables summarize the validation parameters of LC-MS/MS methods for the quantification of quetiapine in human plasma, utilizing either a deuterated internal standard (Quetiapine-d8) or a non-deuterated internal standard (Clozapine).

Table 1: Performance Characteristics of an LC-MS/MS Method for Quetiapine using a Deuterated Internal Standard (Quetiapine-d8)

Validation Parameter	Performance Metric
Linearity Range	5-800 µg/L[1]
Lower Limit of Quantification (LLOQ)	5 µg/L[1]
Intra-day Precision (%RSD)
Low QC (15 µg/L)	Not explicitly stated, but overall precision is high.
Mid QC (150 µg/L)	Not explicitly stated, but overall precision is high.
High QC (600 µg/L)	Not explicitly stated, but overall precision is high.
Inter-day Precision (%RSD)
Low QC (15 µg/L)	Not explicitly stated, but overall precision is high.
Mid QC (150 µg/L)	Not explicitly stated, but overall precision is high.
High QC (600 µg/L)	Not explicitly stated, but overall precision is high.
Accuracy (% Bias)
Low QC	Not explicitly stated, but the method was validated as per FDA guidelines.[1]
Mid QC	Not explicitly stated, but the method was validated as per FDA guidelines.[1]
High QC	Not explicitly stated, but the method was validated as per FDA guidelines.
Extraction Recovery	Not explicitly stated.

Data synthesized from a representative LC-MS/MS method.

Table 2: Performance Characteristics of an LC-MS/MS Method for Quetiapine using a Non-Deuterated Internal Standard (Clozapine)

Validation Parameter	Performance Metric
Linearity Range	1-1500 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%RSD)
Low QC (3 ng/mL)	< 6.1%
Mid QC (500 ng/mL)	< 6.1%
High QC (1300 ng/mL)	< 6.1%
Inter-day Precision (%RSD)
Low QC (3 ng/mL)	< 7.4%
Mid QC (500 ng/mL)	< 7.4%
High QC (1300 ng/mL)	< 7.4%
Accuracy (% Bias)
Low QC	< 5.7%
Mid QC	< 5.7%
High QC	< 5.7%
Extraction Recovery	> 90%

Data synthesized from a representative LC-MS/MS method.

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are the experimental protocols for the two compared methods.

Method 1: Quetiapine Analysis using Deuterated Internal Standard (Quetiapine-d8)

• Sample Preparation: Analytes and the internal standard (quetiapine-d8) were extracted from 50 µL of human plasma using a liquid-liquid extraction with a mixture of butyl acetate and butanol (10:1, v/v).

• Chromatographic Separation: The extract was analyzed using an LC-MS/MS system with a Waters Spherisorb S5SCX column (100 × 2.1 mm i.d.). The mobile phase consisted of 50 mmol/L methanolic ammonium acetate (pH 6.0) at a flow rate of 0.5 mL/min.

• Mass Spectrometric Detection: Detection was performed using positive ion atmospheric pressure chemical ionization (APCI) with selected reaction monitoring (SRM), monitoring two transitions for each analyte.

Method 2: Quetiapine Analysis using Non-Deuterated Internal Standard (Clozapine)

• Sample Preparation: Quetiapine and the internal standard (clozapine) were extracted from 0.1 mL of human plasma.

• Chromatographic Separation: Chromatographic separation was achieved on a suitable LC column.

• Mass Spectrometric Detection: A triple-quadrupole tandem mass spectrometer with positive electrospray ionization (ESI) was used for detection. Quantification was performed using selected reaction monitoring (SRM) with the following transitions: m/z 384.1 → 253.1 for quetiapine and m/z 327.0 → 270.0 for clozapine.

Visualizing the Workflow and Rationale

To better understand the logical flow of a bioanalytical method validation and the rationale behind choosing a deuterated internal standard, the following diagrams are provided.

A logical workflow for comparing analytical methods using different internal standards.

The rationale for the superior performance of deuterated internal standards.

Discussion and Conclusion

The presented data highlights that both deuterated and non-deuterated internal standards can be used to develop validated LC-MS/MS methods for the quantification of quetiapine. However, the underlying principle of using an internal standard is to mimic the behavior of the analyte as closely as possible to correct for any variability during the analytical process.

Deuterated internal standards, like Quetiapine-d8, are the preferred choice because their chemical and physical properties are almost identical to the analyte, quetiapine. This leads to very similar extraction recoveries, chromatographic retention times, and ionization efficiencies. As a result, any variations that affect the analyte during the analysis will have a proportional effect on the deuterated internal standard, leading to a more consistent and accurate analyte-to-internal standard ratio.

While a well-chosen non-deuterated internal standard, such as clozapine, can provide acceptable results, there are inherent differences in its chemical structure compared to quetiapine. These differences can lead to variations in extraction efficiency, chromatographic behavior, and susceptibility to matrix effects. Although the method using clozapine demonstrated good precision and accuracy, the potential for differential matrix effects between the analyte and the internal standard remains a concern.

References

• 1. Measurement of quetiapine and four quetiapine metabolites in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to Dibenzazepinone-d4 as an Internal Standard

For researchers, scientists, and drug development professionals dedicated to achieving the highest level of accuracy and precision in the quantitative analysis of therapeutic drugs, the choice of an internal standard is a critical decision that can significantly impact the reliability of bioanalytical data. This guide provides an objective comparison of Dibenzazepinone-d4, a deuterated internal standard, with alternative internal standards, supported by established principles and representative experimental data.

Dibenzazepinone-d4 is a stable isotope-labeled (SIL) analog of dibenzazepine-related compounds, such as carbamazepine, oxcarbazepine, and their metabolites. In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, an internal standard is indispensable for correcting for variability throughout the analytical process, including sample preparation, injection volume, and instrument response.[1][2] The ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1]

The two primary types of internal standards employed in bioanalysis are:

• Stable Isotope-Labeled (SIL) Internal Standards: These are compounds where one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H or deuterium, ¹³C, ¹⁵N). Deuterated standards, such as Dibenzazepinone-d4, are chemically and physically almost identical to the analyte.[3]

• Structural Analogue Internal Standards: These are molecules with a similar, but not identical, chemical structure to the analyte.

Performance Comparison: The Superiority of Deuterated Internal Standards

The scientific consensus strongly supports the use of stable isotope-labeled internal standards, like Dibenzazepinone-d4, as the "gold standard" in bioanalysis.[3] Their near-identical chemical nature allows them to co-elute with the analyte during chromatography and experience the same degree of ionization efficiency or suppression in the mass spectrometer, thereby effectively correcting for matrix effects. Structural analogues, due to their different chemical properties, can exhibit variations in extraction recovery, chromatographic retention time, and ionization response compared to the analyte, which can lead to less accurate and precise quantification, particularly in complex biological matrices.

The following table summarizes representative quantitative performance data from a study comparing a deuterated internal standard to a structural analogue for the analysis of the immunosuppressant drug sirolimus in whole blood. This data illustrates the typical performance advantages offered by a deuterated standard like Dibenzazepinone-d4.

Performance Parameter	Deuterated Internal Standard (e.g., Sirolimus-d3)	Structural Analogue Internal Standard (e.g., Desmethoxyrapamycin)
Accuracy (% Bias)	-1.2% to +2.5%	-8.7% to +11.4%
Precision (%RSD)	< 5%	< 15%
Matrix Effect (%CV)	< 4%	> 12%

This data is representative and intended to illustrate the performance differences between deuterated and structural analogue internal standards.

Experimental Protocols

To objectively compare the performance of different internal standards, a thorough method validation should be conducted. Below are detailed methodologies for key experiments in a typical bioanalytical workflow.

Sample Preparation: Protein Precipitation

• To 100 µL of a biological matrix sample (e.g., plasma, serum), add 20 µL of the internal standard solution (either Dibenzazepinone-d4 or a structural analogue) at a predetermined concentration.

• Vortex the sample for 30 seconds.

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge the sample at 13,000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A C18 column (e.g., Phenomenex Kinetex C18) is commonly used for the separation of dibenzazepine-related compounds.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer with an electrospray ionization (ESI) source operating in the positive ion mode. The analysis is carried out in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for the analyte and the internal standard.

Evaluation of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Blank biological matrix from at least six different sources is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-Spiked Matrix): Analyte and internal standard are spiked into the blank matrix before the extraction process.

• Analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate the Matrix Factor (MF): The matrix factor is calculated as the ratio of the peak area of the analyte or internal standard in the presence of matrix (Set B) to the peak area in the absence of matrix (Set A). An MF of 1 indicates no matrix effect.

• Calculate the IS-Normalized MF: The matrix factor of the analyte is divided by the matrix factor of the internal standard. A value close to 1 indicates that the internal standard effectively compensates for the matrix effect.

Visualizing the Workflow and Decision Process

The following diagrams illustrate the experimental workflow for evaluating an internal standard and the logical process for selecting the most appropriate one.

Caption: A typical bioanalytical workflow for sample analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]

Validation of a Dibenzazepinone-d4 Based Bioanalytical Assay for Carbamazepine in Human Plasma Following FDA/EMA Guidelines

This guide provides a comprehensive comparison of the validation of a bioanalytical method for the quantification of carbamazepine in human plasma, utilizing Dibenzazepinone-d4 as an internal standard. The validation adheres to the principles outlined in the US Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines for bioanalytical method validation.[1][2][3][4][5] The data presented herein demonstrates the reliability, accuracy, and precision of the method, making it suitable for pharmacokinetic and toxicokinetic studies.

Introduction

Carbamazepine is an anticonvulsant drug widely used in the treatment of epilepsy and neuropathic pain. It belongs to the dibenzazepine class of compounds. Accurate quantification of carbamazepine in biological matrices is crucial for therapeutic drug monitoring and pharmacokinetic studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for this purpose due to its high sensitivity and selectivity.

This guide details the validation of an LC-MS/MS method for carbamazepine in human plasma, employing a stable isotope-labeled internal standard, Dibenzazepinone-d4. The use of a deuterated internal standard with a similar chemical structure to the analyte is a standard practice to compensate for variability during sample preparation and analysis.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard: Carbamazepine (reference standard) and Dibenzazepinone-d4 (internal standard) were of high purity (≥98%).

• Biological Matrix: Drug-free human plasma was obtained from healthy volunteers.

• Reagents: Acetonitrile, methanol, formic acid (all LC-MS grade), and water (ultrapure).

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer was used for the analysis.

• HPLC System: Capable of gradient elution.

• Mass Spectrometer: Equipped with an electrospray ionization (ESI) source.

Sample Preparation

A protein precipitation method was employed for sample preparation. To 100 µL of plasma, 20 µL of the internal standard working solution (Dibenzazepinone-d4) was added, followed by 300 µL of acetonitrile. The mixture was vortexed and then centrifuged to precipitate proteins. The supernatant was collected for LC-MS/MS analysis.

Chromatographic and Mass Spectrometric Conditions

• Chromatographic Column: A C18 reversed-phase column was used for separation.

• Mobile Phase: A gradient of mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in acetonitrile) was used.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) was used to monitor the transitions for carbamazepine and Dibenzazepinone-d4.

Validation Parameters and Results

The bioanalytical method was validated for selectivity, linearity, accuracy, precision, sensitivity (Lower Limit of Quantification, LLOQ), and stability, in accordance with FDA and EMA guidelines.

Selectivity

The method demonstrated high selectivity. No significant interfering peaks were observed at the retention times of carbamazepine and the internal standard in blank plasma samples from multiple sources.

Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve was linear over the concentration range of 10 to 5000 ng/mL for carbamazepine in human plasma. The coefficient of determination (r²) was consistently ≥ 0.99. The LLOQ was established at 10 ng/mL, with acceptable accuracy and precision.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control (QC) levels: LLOQ, low QC, medium QC, and high QC. The results, summarized in Table 1, fall within the acceptance criteria of ±15% for QC samples and ±20% for the LLOQ.

Table 1: Summary of Intra- and Inter-Day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-Day Precision (%CV)	Intra-Day Accuracy (%Bias)	Inter-Day Precision (%CV)	Inter-Day Accuracy (%Bias)
LLOQ	10	8.5	5.2	9.8	6.5
Low QC	30	6.2	-3.1	7.5	-2.8
Mid QC	300	4.8	1.5	5.9	2.1
High QC	4000	3.5	-0.8	4.2	-1.2

Stability

Carbamazepine was found to be stable in human plasma under various storage and handling conditions, including short-term bench-top storage, long-term storage at -80°C, and after multiple freeze-thaw cycles. The results are presented in Table 2.

Table 2: Stability of Carbamazepine in Human Plasma

Stability Condition	Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	% Change from Nominal
Bench-top (4 hours, RT)	30	29.5	-1.7
4000	3985	-0.4
Freeze-Thaw (3 cycles)	30	28.9	-3.7
4000	3950	-1.3
Long-term (-80°C, 30 days)	30	29.2	-2.7
4000	3970	-0.8

Visualizations

Caption: Experimental workflow from sample preparation to LC-MS/MS analysis.

Caption: Key parameters for bioanalytical method validation.

Conclusion

The described LC-MS/MS method for the quantification of carbamazepine in human plasma using Dibenzazepinone-d4 as an internal standard is selective, linear, accurate, precise, and sensitive. The method meets the validation criteria set forth by the FDA and EMA. The stability of the analyte under various conditions ensures the integrity of the samples during routine analysis. This validated assay is robust and reliable for its intended purpose in clinical and research settings.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 5. e-b-f.eu [e-b-f.eu]

Comparative analysis of different LC-MS/MS platforms for Dibenzazepinone-d4

A Comparative Guide to LC-MS/MS Platforms for the Analysis of Dibenzazepinone-d4

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes and their deuterated internal standards is crucial for reliable bioanalytical data. Dibenzazepinone-d4, as a deuterated analog, is an ideal internal standard for the quantification of the corresponding non-labeled compound, a derivative of the dibenzazepine class of molecules often encountered in pharmaceutical development and toxicology studies. The choice of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system can significantly impact assay performance, influencing sensitivity, throughput, and data quality.

Data Presentation: A Side-by-Side Look at Performance

Triple quadrupole mass spectrometers are the workhorses for quantitative bioanalysis due to their high sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode.[1] The following tables summarize the quantitative performance of different LC-MS/MS systems for the analysis of carbamazepine and its metabolites, which are structurally similar to Dibenzazepinone. These results are indicative of the performance that can be expected for Dibenzazepinone-d4 analysis. It is important to note that experimental conditions varied between these studies, which can influence performance characteristics.[2]

Table 1: Performance Characteristics of LC-MS/MS Platforms for Related Analytes

Parameter	Platform/Study	Analyte	LLOQ (ng/mL)	Linearity Range (ng/mL)	Precision (%RSD)	Accuracy (%)
Sensitivity & Linearity	LC-MS/MS (unspecified)[3]	Carbamazepine	5	5 - 2000	Intra-day: 2.6-9.5, Inter-day: 4.0-9.6	Not Specified
LC-MS/MS (unspecified)[4]	Carbamazepine	8	Not Specified	<16	Not Specified
LC-MS/MS (unspecified)[4]	Carbamazepine Metabolite	1	Not Specified	<16	Not Specified
Precision & Accuracy	LC-MS/MS (unspecified)	Designer Benzodiazepines	1	1 - 200	Intra-day: 3-20, Inter-day: 4-21	±12% (bias)
LC-MS/MS (unspecified)	Vonoprazan, Amoxicillin, Clarithromycin	Not Specified	Not Specified	<15	<15% (relative error)

Table 2: Recovery and Matrix Effect Data for Related Analytes

Parameter	Platform/Study	Analyte	Recovery (%)	Matrix Effect (%)
Extraction Efficiency	LC-MS/MS (unspecified)	Carbamazepine	>87	Not Specified
LC-MS/MS (unspecified)	Carbamazepine & Metabolites	76.00 - 106.44	Not Specified
LC-MS/MS (unspecified)	Designer Benzodiazepines	35 - 90	-52 to 33
LC-MS/MS (unspecified)	Vonoprazan, Amoxicillin, Clarithromycin	>93	Not Specified

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of a bioanalytical method. Below is a representative experimental protocol for the analysis of carbamazepine and its metabolites, which can be adapted for Dibenzazepinone-d4.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for sample cleanup in bioanalysis.

• To a 100 µL aliquot of plasma or serum, add the deuterated internal standard (e.g., Dibenzazepinone-d4).

• Add 300 µL of a precipitating agent, such as acetonitrile or methanol.

• Vortex the mixture for approximately 1-2 minutes to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

The following conditions are a typical starting point for the chromatographic separation of dibenzazepine-related compounds.

• LC System: A high-performance or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Flow Rate: 0.4 - 0.5 mL/min.

• Gradient: A gradient elution is typically employed to ensure good separation from matrix components and any potential interferences.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry (MS) Conditions

A triple quadrupole mass spectrometer is generally used for quantitative analysis in Multiple Reaction Monitoring (MRM) mode.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for both the analyte and the deuterated internal standard. For carbamazepine, a common transition is m/z 237 -> 194. The transition for Dibenzazepinone-d4 would be determined by its specific mass.

• Instrument Parameters: Parameters such as collision energy, declustering potential, and source temperature should be optimized to achieve the best signal intensity.

Mandatory Visualization

The following diagrams illustrate a typical experimental workflow for the bioanalysis of a target analyte using a deuterated internal standard like Dibenzazepinone-d4, and the key performance metrics influencing the selection of an LC-MS/MS system.

Caption: A typical bioanalytical workflow for Dibenzazepinone-d4 analysis.

Caption: Key metrics influencing LC-MS/MS system selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detection of Carbamazepine and Its Metabolites in Blood Samples by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Dibenzazepinone-d4 Internal Standard: A Guide to Accuracy and Precision in Bioanalytical Methods

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of therapeutic drugs, the choice of an appropriate internal standard is paramount to achieving accurate and precise results. This guide provides a comprehensive comparison of the performance of Dibenzazepinone-d4 and its closely related, deuterated analogs, which are frequently employed as internal standards in the bioanalysis of antiepileptic drugs like carbamazepine and oxcarbazepine. Due to the structural similarity, the performance data of these analogs serve as a strong indicator of the expected accuracy and precision of Dibenzazepinone-d4.

Performance Comparison of Deuterated Dibenzazepine Internal Standards

The use of stable isotope-labeled internal standards, such as Dibenzazepinone-d4, is the gold standard in quantitative mass spectrometry. These standards co-elute with the analyte of interest and experience similar ionization effects, effectively compensating for variations in sample preparation and instrument response. The following tables summarize the accuracy and precision data from various studies utilizing deuterated internal standards structurally related to Dibenzazepinone-d4.

Table 1: Accuracy and Precision Data for Carbamazepine-d10 as an Internal Standard for Carbamazepine Analysis

Concentration Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (% Bias)	Inter-day Accuracy (% Bias)	Reference
Low QC	2.6 - 9.5	4.0 - 9.6	85.2 - 105	90.6 - 107	[1][2]
Medium QC	2.6 - 9.5	4.0 - 9.6	85.2 - 105	90.6 - 107	[1][2]
High QC	2.6 - 9.5	4.0 - 9.6	85.2 - 105	90.6 - 107	[1]

QC: Quality Control, %CV: Percent Coefficient of Variation, % Bias: Percent difference from the nominal concentration.

Table 2: Accuracy and Precision Data for Oxcarbazepine-d4 as an Internal Standard for Oxcarbazepine and its Metabolite (MHD) Analysis

Analyte	Concentration Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Accuracy (%RE)	Reference
Oxcarbazepine	Low QC	< 15	< 15	± 15	± 15
Oxcarbazepine	Medium QC	< 15	< 15	± 15	± 15
Oxcarbazepine	High QC	< 15	< 15	± 15	± 15
MHD	LLOQ	< 20	< 20	± 20	± 20
MHD	Low QC	< 15	< 15	± 15	± 15
MHD	Medium QC	< 15	< 15	± 15	± 15
MHD	High QC	< 15	< 15	± 15	± 15

MHD: 10-hydroxycarbazepine (active metabolite of oxcarbazepine), LLOQ: Lower Limit of Quantification, %RSD: Percent Relative Standard Deviation, %RE: Percent Relative Error.

Table 3: Recovery Data for Deuterated Internal Standards

Internal Standard	Analyte(s)	Matrix	Extraction Method	Mean Recovery (%)	Reference
Carbamazepine-d10	Carbamazepine, Carbamazepine 10,11-epoxide	Rat Plasma	Liquid-Liquid Extraction	> 87
Oxcarbazepine-d4	Oxcarbazepine, MHD	Human Serum	Protein Precipitation	101.3 ± 6.2
MHD-d4	MHD	Human Plasma	Not specified	Not specified

Experimental Protocols

The following sections detail the methodologies employed in the studies cited, providing a framework for researchers to replicate or adapt these techniques.

Experimental Protocol 1: Quantification of Carbamazepine using Carbamazepine-d10

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of rat plasma, add the internal standard solution (Carbamazepine-d10).

• Perform liquid-liquid extraction using an appropriate organic solvent.

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC Column: C8 (150 mm x 2.1 mm, 5 µm)

• Mobile Phase: Water/acetonitrile/acetic acid (69.5:30:0.5, v/v/v)

• Flow Rate: 0.4 mL/min

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

• Monitoring: Selected Reaction Monitoring (SRM)

  • Carbamazepine: m/z 237 → 194

  • Carbamazepine 10,11-epoxide: m/z 253 → 210

  • Carbamazepine-d10 (IS): m/z 247 → 204

Experimental Protocol 2: Quantification of Oxcarbazepine and MHD using Oxcarbazepine-d4

1. Sample Preparation (Protein Precipitation)

• To a serum sample, add the internal standard solution (Oxcarbazepine-d4).

• Precipitate proteins by adding a suitable volume of organic solvent (e.g., acetonitrile).

• Vortex and centrifuge the sample.

• Inject the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC Column: Waters XBridge BEH C18 (2.5 µm, 2.1 × 50 mm)

• Mobile Phase: Isocratic elution with 0.1% formic acid in water and methanol (50:50, v:v)

• Flow Rate: 0.35 mL/min

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

• Monitoring: Multiple Reaction Monitoring (MRM) and MS³

  • Oxcarbazepine: m/z 253.2 → 208.1 → 180.2 (MS³)

  • MHD: m/z 255.2 → 237.1 → 194.1 (MS³)

  • Oxcarbazepine-d4 (IS): m/z 257.2 → 212.1 → 184.2 (MS³)

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for bioanalytical methods using a deuterated internal standard.

References

• 1. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Long-Term Stability of Dibenzazepinone-d4 Stock Solutions: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing Dibenzazepinone-d4 as an internal standard, ensuring the long-term stability of its stock solutions is paramount for accurate and reproducible analytical results. This guide provides a comprehensive comparison of the stability considerations for Dibenzazepinone-d4 and its common alternatives, supported by general experimental protocols and data presentation for informed decision-making.

Dibenzazepinone-d4 is a deuterated analog of a metabolite of carbamazepine, widely used in pharmacokinetic and bioanalytical studies. The stability of its stock solution can be influenced by several factors, including the choice of solvent, storage temperature, and exposure to light. While specific long-term stability data for Dibenzazepinone-d4 is not extensively published, general principles for deuterated compounds and data from structurally similar molecules can provide valuable guidance.

Comparison of Dibenzazepinone-d4 and Alternatives

The selection of a suitable deuterated internal standard often involves considering its stability alongside its commercial availability and cost. Common alternatives to Dibenzazepinone-d4 include other deuterated analogs of carbamazepine and its metabolites, such as Carbamazepine-d10 and Oxcarbazepine-d4. The stability of these compounds is also a critical factor for their use in quantitative analysis.

Feature	Dibenzazepinone-d4	Carbamazepine-d10	Oxcarbazepine-d4
CAS Number	1189706-86-2[1][2]	132183-78-9	1134188-71-8[3]
Recommended Storage	2-8°C or -20°C[1]	Refrigerated (+2°C to +8°C)	-20°C
Reported Stability	Data not publicly available	Available as certified solution in methanol, implying stability	≥ 4 years (conditions not specified)
Common Solvents	Chloroform (slightly soluble)	Methanol, Acetonitrile	DMSO

Experimental Protocols for Stability Assessment

To ensure the reliability of analytical data, it is crucial to establish the stability of Dibenzazepinone-d4 stock solutions under your specific laboratory conditions. A generic protocol for assessing long-term stability is outlined below.

Long-Term Stability Testing Protocol

• Preparation of Stock Solutions: Prepare a concentrated stock solution of Dibenzazepinone-d4 in a high-purity solvent (e.g., DMSO, methanol, or acetonitrile).

• Aliquoting: Aliquot the stock solution into multiple small-volume, amber vials to minimize freeze-thaw cycles and light exposure.

• Storage Conditions: Store the aliquots under various conditions, such as room temperature (20-25°C), refrigerated (2-8°C), and frozen (-20°C and -80°C).

• Time Points: Designate specific time points for analysis (e.g., 0, 1, 3, 6, 12, and 24 months).

• Analytical Method: At each time point, analyze an aliquot from each storage condition using a validated, stability-indicating method, typically LC-MS/MS.

• Data Analysis: Compare the peak area or concentration of the aged sample to the initial (time 0) sample. A significant change (e.g., >5-10%) may indicate degradation.

Factors Influencing Stock Solution Stability

The long-term stability of deuterated standards like Dibenzazepinone-d4 is a multifactorial issue. Understanding these factors is key to minimizing degradation and ensuring the integrity of the internal standard.

Caption: Key factors influencing the stability of stock solutions.

Experimental Workflow for Stability Assessment

A systematic workflow is essential for a robust assessment of stock solution stability. The following diagram illustrates a typical experimental process from solution preparation to data analysis.

Caption: Experimental workflow for assessing stock solution stability.

Recommendations for Researchers

Given the limited publicly available stability data for Dibenzazepinone-d4, the following best practices are recommended:

• In-house Validation: Always perform an in-house stability study for your specific stock solutions and storage conditions.

• Solvent Selection: Choose a solvent in which Dibenzazepinone-d4 is highly soluble and stable. While chloroform is mentioned, less volatile and more common chromatographic solvents like methanol, acetonitrile, or DMSO should be evaluated.

• Optimal Storage: Based on general recommendations for deuterated compounds, storing stock solutions at -20°C or -80°C is advisable for long-term use. Refrigeration at 2-8°C may be suitable for short-term storage.

• Minimize Environmental Exposure: Protect solutions from light by using amber vials and avoid repeated freeze-thaw cycles by preparing smaller aliquots.

• Consider Alternatives: For long-term or critical studies, consider using alternatives with more established stability data, such as Carbamazepine-d10 or Oxcarbazepine-d4, if they are suitable for the analytical method.

By implementing these guidelines and conducting thorough stability assessments, researchers can ensure the integrity of their Dibenzazepinone-d4 stock solutions, leading to more reliable and accurate experimental outcomes.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. kmpharma.in [kmpharma.in]
• 3. caymanchem.com [caymanchem.com]

Navigating the Transfer: A Comparative Guide to Dibenzazepinone-d4 Assay Method Transfer and Validation

For Researchers, Scientists, and Drug Development Professionals

The successful transfer of a bioanalytical method from one laboratory to another is a critical step in the drug development pipeline, ensuring consistent and reliable data across different sites. This guide provides a comprehensive comparison of the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for a compound containing a Dibenzazepinone core structure, using a deuterated internal standard (Dibenzazepinone-d4), before and after a method transfer. The principles and data presented here are modeled on established practices for similar molecules, such as Carbamazepine, and adhere to regulatory guidelines.[1][2][3]

Comparative Validation Data

The following tables summarize the key quantitative validation parameters for the Dibenzazepinone-d4 assay at the originating (sending) laboratory and the receiving laboratory post-transfer. The acceptance criteria are based on the US FDA and European Medicines Agency (EMA) guidelines for bioanalytical method validation.[4][5]

Table 1: Linearity and Range

Parameter	Originating Lab	Receiving Lab	Acceptance Criteria
Calibration Curve Range	1.00 - 1000 ng/mL	1.00 - 1000 ng/mL	Consistent between labs
Regression Model	Linear, 1/x² weighting	Linear, 1/x² weighting	Consistent and appropriate for the data
Correlation Coefficient (r²)	≥ 0.998	≥ 0.997	≥ 0.99
Back-calculated Accuracy	98.5% - 101.2%	97.9% - 102.5%	± 15% of nominal (± 20% at LLOQ)

Table 2: Accuracy and Precision

Quality Control Level	Originating Lab	Receiving Lab	Acceptance Criteria
LLOQ (1.00 ng/mL)
Mean Accuracy (%)	102.3	103.8	80% - 120%
Precision (%CV)	8.7	9.5	≤ 20%
Low QC (3.00 ng/mL)
Mean Accuracy (%)	99.1	101.5	85% - 115%
Precision (%CV)	6.2	7.1	≤ 15%
Mid QC (50.0 ng/mL)
Mean Accuracy (%)	100.8	98.9	85% - 115%
Precision (%CV)	4.5	5.3	≤ 15%
High QC (800 ng/mL)
Mean Accuracy (%)	98.6	99.7	85% - 115%
Precision (%CV)	3.8	4.9	≤ 15%

Table 3: Matrix Effect and Recovery

Parameter	Originating Lab	Receiving Lab	Acceptance Criteria
Matrix Factor (Low QC)	0.98	1.03	IS-normalized matrix factor %CV ≤ 15%
Matrix Factor (High QC)	1.01	0.99	IS-normalized matrix factor %CV ≤ 15%
Recovery (Low QC)	85.2%	83.9%	Consistent, precise, and reproducible
Recovery (High QC)	87.5%	86.1%	Consistent, precise, and reproducible

Experimental Protocols

The successful transfer and validation of the Dibenzazepinone-d4 assay relies on the meticulous execution of standardized experimental protocols.

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction method was employed for the isolation of the analyte and internal standard from human plasma.

• Conditioning: SPE cartridges were conditioned with 1 mL of methanol followed by 1 mL of water.

• Loading: 200 µL of plasma sample, spiked with Dibenzazepinone-d4 internal standard, was loaded onto the cartridge.

• Washing: The cartridges were washed with 1 mL of 5% methanol in water to remove interferences.

• Elution: The analyte and internal standard were eluted with 1 mL of methanol.

• Evaporation and Reconstitution: The eluate was evaporated to dryness under a stream of nitrogen and reconstituted in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis was performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution: A linear gradient was used to ensure optimal separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Detection: Multiple Reaction Monitoring (MRM) was used to monitor the transitions for Dibenzazepinone and its deuterated internal standard.

Validation Experiments

The following validation experiments were conducted at both the originating and receiving laboratories to ensure the method's performance.

• Specificity and Selectivity: Six different batches of blank human plasma were analyzed to ensure no significant interference at the retention time of the analyte and internal standard.

• Linearity: A calibration curve was prepared by spiking blank plasma with known concentrations of the analyte. The linearity was assessed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration.

• Accuracy and Precision: The accuracy and precision were determined by analyzing quality control (QC) samples at four concentration levels (LLOQ, low, mid, and high) in five replicates over three separate analytical runs.

• Matrix Effect: The matrix effect was evaluated by comparing the peak response of the analyte in post-extraction spiked plasma samples to that of the analyte in a neat solution.

• Recovery: The extraction recovery was determined by comparing the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: The stability of the analyte in plasma was assessed under various conditions, including bench-top, freeze-thaw, and long-term storage.

Visualizing the Workflow and Validation Relationships

The following diagrams illustrate the key processes and relationships in the method transfer and validation of the Dibenzazepinone-d4 assay.

Caption: Workflow for Bioanalytical Method Transfer

References

• 1. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. fda.gov [fda.gov]

Comparative Metabolite Profiling: The Role of Dibenzazepinone-d4 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in metabolite profiling, the selection of an appropriate internal standard is a critical step to ensure data accuracy and reliability. This guide provides a comparative overview of Dibenzazepinone-d4 as a potential internal standard, alongside other commonly used alternatives. Due to a lack of publicly available performance data for Dibenzazepinone-d4, this comparison is based on the general properties of deuterated standards and data from structurally similar compounds.

Introduction to Internal Standards in Metabolomics

Internal standards are essential in quantitative metabolomics for correcting variations that can occur during sample preparation, extraction, and analysis by liquid chromatography-mass spectrometry (LC-MS). An ideal internal standard should mimic the physicochemical behavior of the analyte of interest and be absent in the biological sample. Stable isotope-labeled (SIL) compounds, such as those labeled with deuterium (²H or D) or carbon-13 (¹³C), are considered the gold standard for internal standards in mass spectrometry-based analysis.

Dibenzazepinone-d4 is a deuterated form of Dibenzazepinone, a molecule belonging to the dibenzazepine class of compounds. Its molecular formula is C₁₄H₇D₄NO, and it has a molecular weight of approximately 213.27 g/mol . The presence of four deuterium atoms allows for its differentiation from the endogenous, unlabeled counterpart by mass spectrometry.

Performance Comparison: Dibenzazepinone-d4 vs. Alternatives

A direct quantitative comparison of Dibenzazepinone-d4 with other internal standards is challenging due to the absence of published performance data, including linearity, accuracy, precision, and the lower limit of quantification (LLOQ). However, we can infer its potential performance based on the characteristics of deuterated standards and compare them to other common choices like ¹³C-labeled standards and structurally analogous (non-isotopically labeled) compounds.

Table 1: Comparison of Internal Standard Alternatives

Internal Standard Type	Key Advantages	Potential Disadvantages
Dibenzazepinone-d4 (Deuterated)	- Cost-Effective: Generally less expensive to synthesize than ¹³C-labeled standards. - Similar Physicochemical Properties: Closely mimics the behavior of the unlabeled analyte during extraction and chromatography.	- Isotope Effects: The mass difference between deuterium and hydrogen can sometimes lead to slight chromatographic separation from the unlabeled analyte, potentially causing differential ion suppression or enhancement in complex matrices. - H/D Back-Exchange: Deuterium atoms, particularly those on heteroatoms or activated carbon positions, can exchange with hydrogen atoms from the solvent, leading to inaccurate quantification. The stability of the deuterium labels on Dibenzazepinone-d4 would need to be experimentally verified.
¹³C-Labeled Standards	- High Accuracy and Precision: The larger mass difference has a negligible effect on chromatographic retention time, ensuring co-elution and effective compensation for matrix effects. - High Isotopic Stability: The ¹³C label is integrated into the carbon backbone and is not susceptible to back-exchange.	- Higher Cost: Synthesis of ¹³C-labeled compounds is generally more complex and expensive.
Structurally Analogous Standards	- Readily Available and Cost-Effective: A wide variety of compounds can be used.	- Different Physicochemical Properties: May not co-elute with the analyte and can exhibit different ionization efficiencies, leading to less effective correction for matrix effects and extraction variability.

Experimental Protocols

While a specific, validated protocol for the use of Dibenzazepinone-d4 in a metabolomics workflow is not publicly available, a general procedure can be outlined based on standard practices for using deuterated internal standards in LC-MS/MS analysis.

General Protocol for Metabolite Extraction and Analysis using a Deuterated Internal Standard

• Sample Preparation:

  • Thaw biological samples (e.g., plasma, tissue homogenate) on ice.

  • To 100 µL of the sample, add a known concentration of Dibenzazepinone-d4 solution in a suitable solvent (e.g., acetonitrile or methanol). The optimal concentration of the internal standard should be determined during method development.

• Protein Precipitation:

  • Add a sufficient volume of a cold organic solvent, such as acetonitrile or methanol (typically 3-4 times the sample volume), to precipitate proteins.

  • Vortex the mixture thoroughly for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant containing the metabolites and the internal standard to a new microcentrifuge tube.

• Drying and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a specific volume of a solvent compatible with the LC-MS mobile phase (e.g., 50:50 methanol:water).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Liquid Chromatography (LC): Use a suitable column (e.g., C18) and mobile phase gradient to achieve chromatographic separation of the analyte and internal standard.

  • Mass Spectrometry (MS): Operate the mass spectrometer in a selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode to specifically detect and quantify the precursor and product ions of both the analyte and Dibenzazepinone-d4.

Visualizing the Workflow and a Relevant Metabolic Pathway

To illustrate the experimental process and the context of dibenzazepine metabolism, the following diagrams are provided.

Caption: Experimental workflow for metabolite profiling using an internal standard.

Dibenzazepinone belongs to the dibenzazepine family. A well-studied member of this family is the drug carbamazepine. The following diagram illustrates a simplified metabolic pathway for carbamazepine, which may share similarities with the metabolism of other dibenzazepine derivatives.

Caption: Simplified metabolic pathway of Carbamazepine.

Conclusion

Dibenzazepinone-d4 holds potential as a cost-effective internal standard for the quantification of related metabolites. However, the lack of specific performance data necessitates a thorough in-house validation to assess its accuracy, precision, and stability for any given application. Researchers should carefully consider the potential for isotopic effects and H/D back-exchange, which are inherent to deuterated standards. For applications demanding the highest level of quantitative rigor, ¹³C-labeled internal standards, despite their higher cost, may offer superior performance due to their greater isotopic stability and minimal chromatographic shift relative to the unlabeled analyte. The choice of internal standard will ultimately depend on the specific requirements of the analytical method and the resources available.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Dibenzazepinone-d4: A Procedural Guide

For researchers and scientists in the field of drug development, the meticulous management and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. Dibenzazepinone-d4, a deuterated analog within the dibenzazepine class of compounds, requires specific handling and disposal protocols to mitigate potential risks. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Dibenzazepinone-d4, aligning with industry best practices and regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, a thorough review of the compound's Safety Data Sheet (SDS) is critical. The SDS contains essential information regarding potential hazards, necessary precautions, and emergency responses.

Personal Protective Equipment (PPE): When handling Dibenzazepinone-d4, wearing appropriate personal protective equipment is mandatory to prevent exposure. This includes:

• Chemical-resistant gloves

• Safety goggles with side-shields

• A laboratory coat[1]

• In instances where dust formation is possible, a particle respirator should be used[1]

Spill Management: In the event of a spill, solid material should be carefully swept up and placed into a suitable, sealed container for disposal[2]. It is crucial to avoid generating dust during this process.

Step-by-Step Disposal Procedure

The recommended method for the disposal of Dibenzazepinone-d4 is through a licensed professional waste disposal service[1]. This ensures that the compound is managed in compliance with all federal, state, and local regulations.

• Segregation: Do not mix Dibenzazepinone-d4 waste with other chemical waste streams[1]. It must be collected in a designated, clearly labeled, and securely sealed container.

• Containerization: Ensure the waste container is in good condition, not leaking, and has a properly fitting cap. Makeshift covers are not acceptable.

• Labeling: The container must be accurately labeled with the chemical name ("Dibenzazepinone-d4") and any relevant hazard warnings.

• Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste disposal company. Chemical incineration is the preferred method of disposal.

• Documentation: Maintain detailed records of the disposal process, including the date, quantity of waste, and the credentials of the disposal company.

Quantitative Safety and Disposal Data Summary

For quick reference, the following table summarizes key safety and disposal parameters for compounds in the dibenzazepine class.

Parameter	Specification	Source
Primary Disposal Method	Chemical Incineration via a licensed waste disposal service.
Personal Protective Equipment	Chemical-resistant gloves, safety goggles, lab coat, particle respirator (if dust is present).
Storage Conditions	Cool, dry, well-ventilated area. Away from strong oxidizing agents.
Spill Containment	Sweep solid material into a suitable, closed container for disposal.
Waste Segregation	Collect in a designated, properly labeled, and sealed container. Do not mix with other waste.

Experimental Protocols

Currently, there are no specific experimental protocols for the chemical neutralization or degradation of Dibenzazepinone-d4 as a standard disposal method. The established and recommended procedure is incineration by a certified facility to ensure complete destruction of the compound and prevent environmental contamination.

Disposal Workflow Diagram

The logical workflow for the proper disposal of Dibenzazepinone-d4 in a laboratory setting is illustrated in the diagram below.

Caption: Logical workflow for the safe disposal of Dibenzazepinone-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for Handling Dibenzazepinone-d4

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is recommended when handling Dibenzazepinone-d4.

PPE Category	Recommendation	Specifications
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[3]
Hand Protection	Chemical-resistant gloves.	Nitrile rubber or PVC gloves are recommended.[3] Gloves must be inspected before use. For handling hazardous drugs, wearing two pairs of gloves is often recommended.
Skin and Body Protection	Protective clothing to prevent skin contact.	A disposable gown made of lint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs is recommended.
Respiratory Protection	Use in a well-ventilated area.	If ventilation is inadequate, use an approved respirator. Work should ideally be conducted in a chemical fume hood.

Operational Plan: Handling and Disposal

Handling Protocol:

• Preparation: Work in a designated, well-ventilated area, preferably within a chemical fume hood. Ensure a safety shower and eye wash station are accessible.

• Donning PPE: Before handling the compound, put on all required PPE as specified in the table above.

• Handling: Avoid inhalation, contact with eyes, and skin. Avoid the formation of dust and aerosols.

• Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed. Long-term storage at 2-8°C is recommended.

• After Handling: Wash hands thoroughly after handling the compound.

Spill Response:

• Evacuate and Secure: Immediately evacuate unnecessary personnel and secure the area.

• Ventilate: Ensure adequate ventilation.

• Containment: For minor spills, absorb the spill with an inert material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled container for disposal.

• Decontaminate: Clean the spill area and any contaminated equipment.

Disposal Plan:

All materials that have come into contact with Dibenzazepinone-d4 should be treated as chemical waste.

• Waste Identification and Segregation: Do not mix Dibenzazepinone-d4 waste with other waste streams unless instructed to do so by your institution's Environmental Health & Safety (EHS) office.

• Waste Container: Use a compatible, leak-proof container for waste collection.

• Labeling: Clearly label the waste container as "Hazardous Waste" and include the full chemical name ("Dibenzazepinone-d4"), concentration, and any other constituents.

• Storage: Store the sealed waste container in a designated satellite accumulation area.

• Disposal: Arrange for a hazardous waste pickup through your institution's EHS office. Do not dispose of down the drain or in regular trash.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of Dibenzazepinone-d4.

Caption: Logical workflow for handling and disposing of Dibenzazepinone-d4.

References

• 1. Buy Dibenzazepinone-d4 | 1189706-86-2 [smolecule.com]
• 2. file.glpbio.com [file.glpbio.com]
• 3. benchchem.com [benchchem.com]